2-Amino-1-(4-phenoxyphenyl)ethanol

• CAS: 153285-74-6

Core Science & Biosynthesis

2-Amino-1-(4-phenoxyphenyl)ethanol CAS number and molecular weight

Introduction: Situating a Key Intermediate in Drug Discovery

2-Amino-1-(4-phenoxyphenyl)ethanol is a member of the β-amino alcohol family, a structural class of significant interest in medicinal chemistry and drug development. These motifs are central to a wide array of pharmacologically active agents, largely due to the vicinal amino and hydroxyl groups which can form critical hydrogen bonds with biological targets. While 2-Amino-1-(4-phenoxyphenyl)ethanol itself is not extensively documented as a standalone therapeutic agent in public literature, its significance lies in its role as a key synthetic intermediate. Its structure, combining a phenoxy-substituted aromatic ring with an ethanolamine side chain, makes it a valuable building block for creating a diverse library of potential drug candidates.

This guide provides a comprehensive technical overview of 2-Amino-1-(4-phenoxyphenyl)ethanol, focusing on its chemical identity, a representative and detailed synthetic protocol, and its potential biological relevance inferred from its structural class. For researchers in drug discovery, this molecule represents a scaffold that can be further modified to explore structure-activity relationships (SAR) in various therapeutic areas, including neurology and metabolic diseases. This document is structured to provide both foundational data and field-proven insights into the handling and application of this and similar chemical entities.

Core Compound Identification and Physicochemical Properties

The compound is most commonly supplied and referenced in literature as its hydrochloride salt, which enhances stability and aqueous solubility. A specific CAS Registry Number for the free base is not consistently cited in major chemical databases, indicating its primary role as a precursor handled in its salt form.

Property	Value	Source / Method
Compound Name	2-Amino-1-(4-phenoxyphenyl)ethanol	-
Synonyms	α-(Aminomethyl)-4-phenoxybenzyl alcohol	-
CAS Number	849928-41-2 (for Hydrochloride Salt)	[1]
Molecular Formula	C₁₄H₁₅NO₂ (Free Base)	Calculated
C₁₄H₁₆ClNO₂ (Hydrochloride Salt)	[1]
Molecular Weight	229.28 g/mol (Free Base)	Calculated
265.74 g/mol (Hydrochloride Salt)	[1]

Synthesis Methodology: A Representative Protocol

The synthesis of β-amino alcohols like 2-Amino-1-(4-phenoxyphenyl)ethanol is most commonly and efficiently achieved via the nucleophilic ring-opening of a corresponding epoxide. This method is favored for its high regioselectivity and stereochemical control. The following protocol describes a robust, two-step synthesis starting from 4-phenoxyacetophenone.

Synthetic Workflow Overview

The logical flow for the synthesis involves the creation of an epoxide intermediate, followed by aminolysis to install the final amino alcohol functionality.

Caption: Representative two-step synthesis of the target compound.

Detailed Experimental Protocol

This protocol is a representative procedure based on well-established methods for β-amino alcohol synthesis.[2]

Step 1: Synthesis of 1-(4-Phenoxyphenyl)oxirane (Epoxide Intermediate)

• Rationale: This step converts a readily available α-bromoketone precursor into the reactive epoxide intermediate. Sodium borohydride acts as a reducing agent for the ketone, and the resulting bromohydrin intermediate cyclizes in situ under basic conditions to form the epoxide.

• Materials:

  • 2-Bromo-1-(4-phenoxyphenyl)ethanone

  • Sodium borohydride (NaBH₄)

  • Tetrahydrofuran (THF), anhydrous

  • Methanol (MeOH), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve 2-Bromo-1-(4-phenoxyphenyl)ethanone (1.0 eq) in a 3:1 mixture of anhydrous THF and MeOH.

  • Cool the solution to 0 °C using an ice bath.

  • Add sodium borohydride (1.1 eq) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C. This controlled addition prevents a runaway exothermic reaction.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield crude 1-(4-phenoxyphenyl)oxirane, which can be used in the next step without further purification.

Step 2: Synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol

• Rationale: This is the key ring-opening step. Ammonia acts as the nucleophile, attacking one of the epoxide carbons. The use of a sealed vessel and elevated temperature is necessary to overcome the activation energy for the ring-opening. Isopropanol is a suitable polar protic solvent.

• Materials:

  • 1-(4-Phenoxyphenyl)oxirane (from Step 1)

  • Aqueous ammonia (28-30% solution)

  • Isopropanol (IPA)

• Procedure:

  • In a pressure-rated sealed vessel, dissolve the crude 1-(4-phenoxyphenyl)oxirane (1.0 eq) in isopropanol.

  • Add an excess of aqueous ammonia solution (10-20 eq). A large excess of ammonia is used to favor the formation of the primary amine and minimize the formation of secondary amine byproducts.

  • Seal the vessel tightly and heat the mixture to 80-90 °C for 12-18 hours with vigorous stirring.

  • After cooling to room temperature, carefully vent the vessel.

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.

  • Dissolve the residue in ethyl acetate and wash with water to remove any remaining inorganic salts.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The resulting crude product can be purified by column chromatography on silica gel or by crystallization (e.g., from an ethanol/ether mixture) to yield pure 2-Amino-1-(4-phenoxyphenyl)ethanol. To obtain the hydrochloride salt, the free base is dissolved in a suitable solvent (like diethyl ether) and treated with a solution of HCl in ether or isopropanol.

Potential Biological Relevance and Applications

While specific pharmacological data for 2-Amino-1-(4-phenoxyphenyl)ethanol is sparse in peer-reviewed literature, its structural motifs are present in numerous biologically active compounds. This allows for well-grounded hypotheses about its potential applications for drug development professionals.

Adrenergic System Modulation

The phenylethanolamine core is a classic pharmacophore for interacting with adrenergic receptors. For instance, many β2 adrenergic receptor agonists, used in treating asthma and COPD, are based on this scaffold.[3] The 4-phenoxyphenyl substitution provides a large, lipophilic moiety that can explore binding pockets and influence receptor subtype selectivity and pharmacokinetic properties.

Central Nervous System (CNS) Activity

Derivatives of phenoxyalkyl aminoalkanols have been investigated for their potential as anticonvulsant agents.[4] These compounds often modulate ion channels or neurotransmitter systems in the CNS. The structural features of 2-Amino-1-(4-phenoxyphenyl)ethanol make it a candidate for derivatization to explore activity against neurological disorders.

Monoamine Oxidase (MAO) Inhibition

Structurally related phenoxyacetamide analogues have been identified as potent and selective inhibitors of monoamine oxidases (MAO-A and MAO-B).[5] MAO inhibitors are used in the treatment of depression and Parkinson's disease. The phenoxy moiety in the target compound is a key feature in several known MAO inhibitors, suggesting that it could serve as a foundational structure for developing new agents in this class.

General Utility in Medicinal Chemistry

As a primary amine, the compound is an excellent handle for further chemical modification. It can be readily acylated, alkylated, or used in reductive amination protocols to build a library of more complex molecules for high-throughput screening.

Proposed Analytical Methods

Validated analytical methods for this specific compound are not widely published. However, standard methods for analogous aromatic amino alcohols can be readily adapted.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method is the most suitable technique for purity assessment and quantification.

  • Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile or methanol). The acidic modifier ensures the amine is protonated, leading to better peak shape.

  • Detection: UV detection at a wavelength corresponding to the absorbance maximum of the phenoxyphenyl chromophore (typically in the range of 254-275 nm).

  • Mass Spectrometry (LC-MS): Coupling the HPLC to a mass spectrometer would allow for definitive identification based on the parent mass ion.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR in a suitable solvent (e.g., DMSO-d₆ or CDCl₃) would be essential for structural confirmation of the synthesized product. Key expected signals would include aromatic protons from the two phenyl rings, and characteristic methine (CH-OH) and methylene (CH₂-N) protons of the ethanolamine side chain.

Safety and Handling

Specific toxicology data for 2-Amino-1-(4-phenoxyphenyl)ethanol is not available. The following recommendations are based on the safety profiles of structurally related amino alcohols and aromatic ethers.

• Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated fume hood. Wear standard PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

• Health Hazards: Assumed to be harmful if swallowed or inhaled. May cause skin and eye irritation.[6]

• Storage: Store in a tightly sealed container in a cool, dry place, away from oxidizing agents. For long-term storage, refrigeration is recommended.

Conclusion

2-Amino-1-(4-phenoxyphenyl)ethanol represents a well-defined chemical entity with significant potential as a building block in drug discovery and medicinal chemistry. While it may not be a final drug product itself, its structural components—the phenylethanolamine core and the phenoxy substituent—are hallmarks of compounds with demonstrated activity in the adrenergic, central nervous, and monoamine oxidase systems. The synthetic pathways to this molecule are robust and rely on fundamental, well-understood organic reactions. This guide provides the necessary technical foundation for researchers to synthesize, analyze, and strategically utilize this versatile intermediate in the development of novel therapeutic agents.

References

• Jadwiga S, et al. Design, physico-chemical properties and biological evaluation of some new N-[(phenoxy)alkyl]- and N-{2-[2-(phenoxy)ethoxy]ethyl}aminoalkanols as anticonvulsant agents. PubMed, 2016. Available from: [Link]

• Orjales, A., et al. Derivatives of 4-(2-amino-1-hydroxyethyl) phenol as agonists of the beta2 adrenergic receptor. Google Patents, EP2263998A1, 2010.
• European Patent Office. Processes for producing optically active 2-amino-1-phenylethanol derivatives. Google Patents, EP0924193A1, 1999.

• O'Brien, P. Synthesis of Enantiopure 2-Amino-1-phenyl and 2-Amino-2-phenyl Ethanols Using Enantioselective Enzymatic Epoxidation and Regio- and Diastereoselective Chemical Aminolysis. ResearchGate, 2006. Available from: [Link]

• Begum, S., et al. MINI REVIEW ON THERAPEUTIC PROFILE OF PHENOXY ACIDS AND THIER DERIVATIVES. ResearchGate, 2020. Available from: [Link]

• Process for preparing 2-(o-aminophenyl)ethanol. Google Patents, US4937382A, 1990.

• Zhu, Q., et al. Synthesis and biological evaluation of 2-phenoxyacetamide analogues, a novel class of potent and selective monoamine oxidase inhibitors. PubMed, 2014. Available from: [Link]

• Production of 2-amino-1-(4-hydroxyphenyl)-ethanone mineral acid salt. Google Patents, JPH03200751A, 1991.

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• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. researchgate.net [researchgate.net]

Thermodynamic stability of 2-Amino-1-(4-phenoxyphenyl)ethanol in solution

Technical Guide for Drug Development & Stability Profiling

Executive Summary

This technical guide details the thermodynamic and kinetic stability profiling of 2-Amino-1-(4-phenoxyphenyl)ethanol (CAS: 7568-93-6 analog/derivative). As a structural congener to

-blocker intermediates (e.g., Nadolol, Sotalol) and trace amines, this molecule presents specific stability challenges centered on its ethanolamine tail and diphenyl ether linkage.

This document provides a self-validating framework for determining the Gibbs free energy of activation (

), enthalpy of activation ( ), and shelf-life ( ) using Arrhenius and Eyring kinetics. It is designed for application scientists requiring rigorous, regulatory-compliant (ICH Q1A) protocols.

Chemical Context & Molecular Vulnerabilities

To design a stability protocol, one must first map the molecule's structural vulnerabilities.

Property	Value / Characteristic	Implication for Stability
Core Structure	Phenylethanolamine backbone with a p-phenoxy substituent.	Lipophilic tail; hydrophilic, basic head group.
pKa (Amine)	~8.90 (Estimated based on Phenylethanolamine [1])	At physiological pH (7.4), exists in equilibrium between protonated ( ) and unprotonated ( ) forms. The unprotonated form is more susceptible to oxidation.
Chirality	One stereocenter (C-OH).[1][2][3]	Potential for racemization under extreme pH or radical stress.
Ether Linkage	Diaryl ether (Phenoxy group).	Generally chemically robust, but susceptible to radical attack or extreme acid hydrolysis.
Key Degradant	2-Amino-1-(4-phenoxyphenyl)ethanone (Oxidation).	Primary degradation pathway involves oxidative deamination or alcohol oxidation.

Degradation Mechanism

The primary instability arises from the benzylic alcohol and the primary amine . In solution, oxidative stress (facilitated by metal ions or light) leads to the formation of the corresponding ketone or oxidative deamination.

Figure 1: Proposed oxidative degradation pathway. The benzylic position is the thermodynamic weak point.

Thermodynamic Framework

In drug development, "stability" is often a misnomer for kinetic inertness . We use thermodynamic parameters to predict how long the molecule remains intact before crossing the energy barrier to degradation.

The Governing Equations

To determine the stability profile, we must experimentally derive the rate constant (

) at multiple temperatures and apply the following:

• Arrhenius Equation (Temperature Dependence):

  • Use: Predicting

    at storage temperature (e.g., 25°C) from high-temp stress data.

• Eyring Equation (Transition State Theory):

  • Use: Determining the Enthalpy (

    ) and Entropy ( ) of activation to understand the mechanism of degradation (e.g., bond breakage vs. rearrangement).

Experimental Protocol: Stability Profiling

Objective: Generate a pH-rate profile and Arrhenius plot to calculate shelf-life. Compliance: Aligned with ICH Q1A(R2) [2].

Phase A: Buffer Preparation & Sample Setup

• Concentration: 1.0 mg/mL (ensures solubility while remaining detectable).

• Solvent System: 10% DMSO / 90% Buffer (to solubilize the phenoxyphenyl tail).

• Buffers (Ionic Strength

  ):

  • pH 2.0: Phosphate buffer.

  • pH 7.4: PBS (Phosphate Buffered Saline).

  • pH 10.0: Borate buffer.

Phase B: Thermal Stressing (Isothermal)

Prepare 30 vials per pH condition. Incubate in precision ovens at:

• 40°C (Long-term accelerated)

• 60°C (Intermediate stress)

• 80°C (High stress - rapid kinetics)

Sampling Points: T=0, 24h, 72h, 1 week, 2 weeks, 4 weeks.

Phase C: HPLC-UV/MS Quantification Method

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm, 4.6 x 100mm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes (Lipophilic tail requires high organic to elute).

• Detection: UV at 254 nm (Phenoxy absorption) and 210 nm.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for thermodynamic profiling.

Data Analysis & Interpretation

Step 1: Determine Reaction Order

Plot Concentration (

) vs. Time ( ), vs. , and vs. .

• Expectation: Pseudo-first-order kinetics (

  vs. is linear) is typical for hydrolysis and oxidation in dilute solution.

• Calculation: The slope of the line

  .

Step 2: Arrhenius Extrapolation

Plot

vs. (Kelvin).

• Slope:

• Intercept:

• Shelf-Life (

  ): Once is extrapolated:

Step 3: Thermodynamic Parameters (Eyring)

From the Eyring plot (

vs ):

• (Enthalpy of Activation): Derived from slope. High positive values (>80 kJ/mol) indicate specific bond breaking (hydrolysis). Lower values (<50 kJ/mol) may indicate radical oxidation or catalysis.
• (Entropy of Activation): Derived from intercept. Large negative values suggest a highly ordered transition state (e.g., bimolecular reaction or cyclic intermediate).

Mitigation Strategies (Formulation)

Based on the structure of 2-Amino-1-(4-phenoxyphenyl)ethanol, if stability data shows rapid degradation (

years), implement:

• pH Control: Formulate at pH 4.0 - 5.0. The amine (

  ) will be fully protonated ( ), reducing its nucleophilicity and susceptibility to oxidation.

• Chelation: Add EDTA (0.05%) to sequester trace metals that catalyze benzylic oxidation.

• Antioxidants: Sodium metabisulfite or ascorbic acid can scavenge free radicals attacking the ether/alcohol linkage.

References

• PubChem. (2025).[4] Phenylethanolamine Compound Summary. National Library of Medicine. Available at: [Link]

• ICH. (2003).[5][6][7] Q1A(R2) Stability Testing of New Drug Substances and Products. International Conference on Harmonisation. Available at: [Link]

• Waterman, K. C., & Adami, R. C. (2005). Accelerated aging: Prediction of chemical stability of pharmaceuticals. International Journal of Pharmaceutics.

• NIST. (2012).[8] 2-phenoxyethanol Thermophysical Property Data. NIST Web Thermo Tables.[8] Available at: [Link]

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• 3. Catalytic Stability of S-1-(4-Hydroxyphenyl)-Ethanol Dehydrogenase from Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenylethanolamine | C8H11NO | CID 1000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ikev.org [ikev.org]
• 6. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. ICH Official web site : ICH [ich.org]
• 8. 2-phenoxyethanol -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]

The Phenoxy-Ethanolamine Scaffold: Pharmacological Versatility of 2-Amino-1-(4-phenoxyphenyl)ethanol

Executive Summary

In the landscape of medicinal chemistry, 2-Amino-1-(4-phenoxyphenyl)ethanol represents a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. While often categorized merely as a synthetic intermediate, this specific pharmacophore is the structural anchor for a class of highly selective Beta-3 Adrenergic Receptor (

-AR) agonists (including Solabegron and Mirabegron) and exhibits intrinsic cytotoxic properties relevant to oncology.

This technical guide dissects the biological activity, mechanism of action, and synthetic protocols for this scaffold, providing researchers with a self-validating roadmap for its application in drug discovery.

Primary Mechanism: -Adrenergic Receptor Modulation

The most authoritative application of the 2-Amino-1-(4-phenoxyphenyl)ethanol scaffold is in metabolic regulation via the

-adrenergic receptor. Unlike (cardiac) or (pulmonary) receptors, the subtype is predominantly expressed in adipose tissue and the urinary bladder, making it a prime target for lipolysis and overactive bladder (OAB) therapy without cardiotoxic side effects.

Structural Basis of Activity (SAR)

The biological activity hinges on the specific geometry of the molecule:

• The Ethanolamine "Head": Mimics the endogenous catecholamines (norepinephrine), forming hydrogen bonds with Asp113 and Ser203 in the receptor binding pocket.

• The 4-Phenoxy "Tail": This is the critical differentiator. The bulky phenoxy group extends into a hydrophobic pocket unique to the

  -AR, conferring high selectivity over subtypes.

Signaling Pathway

Upon binding, the molecule acts as a sympathomimetic agent. The pathway is G-protein dependent, specifically coupling to

proteins to activate Adenylyl Cyclase (AC).

Figure 1:

-Adrenergic Signaling Cascade The following diagram illustrates the downstream effects of scaffold binding, leading to lipolysis and smooth muscle relaxation.

Caption: Figure 1. The Gs-coupled signaling cascade activated by the phenoxy-ethanolamine pharmacophore. High selectivity for this pathway minimizes off-target cardiac events.

Secondary Activity: Cytotoxicity & Antimicrobial Potential[2][3]

Beyond adrenergic modulation, recent literature highlights the intrinsic activity of phenoxy-amino alcohols in oncology and microbiology.

Antitumor Mechanisms

Research into Eugenol

-amino alcohol derivatives has demonstrated that structures homologous to 2-Amino-1-(4-phenoxyphenyl)ethanol exhibit selective cytotoxicity against human gastric (AGS) and lung (A549) adenocarcinoma cells.

• Mechanism: The amphiphilic nature of the molecule (lipophilic phenoxy tail + hydrophilic amine) allows it to intercalate into mitochondrial membranes, triggering Caspase-3 mediated apoptosis [1].

• Selectivity: These derivatives often show lower toxicity toward non-cancerous fibroblasts, suggesting a therapeutic window.

Antimicrobial Properties

Phenoxyethanol derivatives are well-documented membrane disruptors. The addition of the primary amine enhances interaction with the negatively charged bacterial cell wall (Lipopolysaccharides in Gram-negative bacteria), leading to leakage of intracellular components.

Target Organism	Activity Type	Estimated IC50/MIC	Mechanism
S. aureus (MRSA)	Bactericidal	10–50 µM	Membrane depolarization
C. albicans	Fungistatic	>100 µM	Ergosterol biosynthesis interference
AGS Cells (Gastric Cancer)	Cytotoxic	15–30 µM	Apoptosis (Caspase-3 activation)

Validated Synthetic Protocols

For researchers intending to derivatize this scaffold, the synthesis must preserve the chiral center at the ethanolamine position, as the (R)-enantiomer typically possesses higher biological potency.

Protocol A: Reduction of -Halo Ketones (Lab Scale)

This is the most robust method for generating the core scaffold with high purity.

Reagents:

• 1-(4-phenoxyphenyl)ethanone (Precursor)

• Bromine (

  ) or NBS

• Sodium Azide (

  )

• Palladium on Carbon (Pd/C) or Lithium Aluminum Hydride (LAH)

Step-by-Step Workflow:

• Bromination: React 1-(4-phenoxyphenyl)ethanone with

  in glacial acetic acid at 0°C to yield 2-bromo-1-(4-phenoxyphenyl)ethanone.

  • Checkpoint: Monitor via TLC (Hexane:EtOAc 8:2). Disappearance of ketone spot indicates completion.

• Azidation: Treat the bromide with

  in DMF at room temperature for 4 hours.

  • Safety:

    is toxic and shock-sensitive. Use a blast shield.

• Reduction: Hydrogenate the azido-ketone using 10% Pd/C under

  (40 psi) in ethanol. This reduces both the azide (to amine) and the ketone (to alcohol) simultaneously.

  • Chiral Option: To obtain the enantiopure (R)-alcohol, use Noyori Asymmetric Transfer Hydrogenation catalysts instead of standard Pd/C.

Figure 2: Synthetic Route Visualization

Caption: Figure 2. Three-step synthetic pathway from the acetophenone precursor to the final amino-alcohol scaffold.

Future Directions: Kinase Inhibition

While historically viewed as an adrenergic ligand, the "phenoxy-phenyl" motif is increasingly relevant in kinase inhibitor design. The structural similarity to the linker region of Ibrutinib (a BTK inhibitor) suggests that N-substitution of 2-Amino-1-(4-phenoxyphenyl)ethanol could yield novel reversible kinase inhibitors.

Research Recommendation: Investigate the N-acylation of this scaffold with acryloyl chloride to generate potential covalent inhibitors targeting Cysteine-481 of Bruton's Tyrosine Kinase (BTK).

References

• OpnMe (Boehringer Ingelheim). (2023). Beta-3 adrenergic receptor agonist | BI-2800.[1] A highly selective agonist demonstrating the functional utility of the phenoxy-ethanolamine scaffold. [Link][1]

• National Center for Biotechnology Information (NCBI). (2022). PubChem Compound Summary for CID 57469908, 1-(4-(2-Amino-4-chlorophenoxy)phenyl)ethanol. [Link][2]

• Teixeira, M.S., et al. (2022).[3][4] Eugenol β-Amino Alcohol Derivatives Are More Cytotoxic Than Their β-Alkoxy Alcohol Counterparts.[5] MDPI Molecules. Demonstrates the cytotoxic mechanism of the amino-alcohol pharmacophore. [Link]

• Urology Times. (2022).[6] Beta 3 agonists: A “much-needed alternative” for patients with OAB. Discusses the clinical application of drugs derived from this scaffold (Mirabegron). [Link]

Sources

• 1. Pardon Our Interruption [opnme.com]
• 2. 1-(4-(2-Amino-4-chlorophenoxy)phenyl)ethanol | C14H14ClNO2 | CID 57469908 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. The activity of 2-(2',4'-diaminophenoxy)ethanol in 3 genetic toxicity bioassays - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. urologytimes.com [urologytimes.com]

Introduction: The Critical Role of Solubility in Pharmaceutical Development

An In-Depth Technical Guide to the Solubility of 2-Amino-1-(4-phenoxyphenyl)ethanol in Organic Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on determining, modeling, and understanding the solubility of 2-Amino-1-(4-phenoxyphenyl)ethanol in various organic solvents. The principles and methodologies outlined herein are designed to ensure scientific rigor and provide actionable insights for formulation, purification, and process development.

2-Amino-1-(4-phenoxyphenyl)ethanol is a molecule of significant interest in pharmaceutical research, potentially as a key intermediate or an active pharmaceutical ingredient (API). Its solubility in organic solvents is a fundamental physicochemical property that governs critical aspects of its journey from laboratory to clinic.[1] Understanding and accurately quantifying solubility is paramount for:

• Crystallization and Purification: Selecting an appropriate solvent system is essential for obtaining the desired polymorphic form with high purity.

• Formulation Development: The solubility profile dictates the choice of excipients and the feasibility of various dosage forms, such as oral solids or parenteral solutions.[1]

• Process Chemistry: Efficient reaction and work-up procedures rely on the solubility of reactants, intermediates, and final products.

• Bioavailability: For an API, its dissolution rate, which is influenced by solubility, is often a rate-limiting step for absorption.

This guide will delve into the experimental determination of the equilibrium solubility of 2-Amino-1-(4-phenoxyphenyl)ethanol, the subsequent thermodynamic modeling of the obtained data, and the interpretation of the thermodynamic parameters of the dissolution process.

Experimental Determination of Equilibrium Solubility

The cornerstone of any solubility study is the accurate measurement of equilibrium solubility. The shake-flask method is a widely accepted and reliable technique for this purpose.[2] The underlying principle is to create a saturated solution in a given solvent at a specific temperature and then quantify the concentration of the dissolved solute.

Step-by-Step Protocol: The Shake-Flask Method

• Preparation: Add an excess amount of solid 2-Amino-1-(4-phenoxyphenyl)ethanol to a known volume of the selected organic solvent in a sealed vial. The presence of excess solid is crucial to ensure that equilibrium is reached and maintained.

• Equilibration: Agitate the vials in a constant temperature water bath or incubator for a predetermined period (e.g., 24, 48, or 72 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined experimentally by sampling at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed at the set temperature for a sufficient time (e.g., 2-4 hours) to allow the undissolved solid to settle.

• Sampling and Dilution: Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe to match the experimental temperature. Immediately filter the sample through a suitable membrane filter (e.g., 0.45 µm PTFE) to remove any undissolved microparticles. Dilute the filtrate with a known volume of a suitable solvent to bring the concentration within the analytical range of the chosen quantification method.

• Quantification: Analyze the concentration of 2-Amino-1-(4-phenoxyphenyl)ethanol in the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.[3]

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Data Presentation: Tabulating Solubility Data

The experimentally determined mole fraction solubility (x) of 2-Amino-1-(4-phenoxyphenyl)ethanol in various organic solvents at different temperatures (T/K) should be systematically tabulated for clarity and ease of comparison.

Table 1: Experimental Mole Fraction Solubility (x) of 2-Amino-1-(4-phenoxyphenyl)ethanol in Various Organic Solvents at Different Temperatures.

Solvent	T (K)	x
Methanol	298.15	Data
303.15	Data
308.15	Data
Ethanol	298.15	Data
303.15	Data
308.15	Data
Acetone	298.15	Data
303.15	Data
308.15	Data
Acetonitrile	298.15	Data
303.15	Data
308.15	Data
Other Solvents	...	Data

Thermodynamic Modeling of Solubility

Thermodynamic models are powerful tools for correlating and predicting solubility data, which can reduce the number of experiments required and provide deeper insights into the solution behavior. Several well-established models are commonly used in the pharmaceutical sciences.

The Apelblat Equation

The Apelblat equation is a semi-empirical model that is widely used to describe the relationship between solubility and temperature.[4][5] The equation is as follows:

ln(x) = A + B/T + C ln(T)

where:

• x is the mole fraction solubility

• T is the absolute temperature in Kelvin

• A , B , and C are empirical parameters obtained by fitting the experimental data.[5] The parameter A reflects the change in activity coefficient, while C indicates the effect of temperature on the enthalpy of fusion.[6]

The λh (Buchowski-Ksiazczak) Equation

The λh equation is another useful model for correlating solubility data with temperature:[4]

ln[1 + λ(1-x)/x] = λh(1/T - 1/Tm)

where:

• x is the mole fraction solubility

• T is the absolute temperature in Kelvin

• Tm is the melting point of the solute in Kelvin

• λ and h are model parameters that are determined from the experimental data.[5]

The Non-Random Two-Liquid (NRTL) Model

The NRTL model is a more complex model based on the concept of local composition and is frequently applied in chemical engineering to calculate phase equilibria.[7][8][9] It is particularly useful for systems with non-ideal behavior. The model relates the activity coefficient of the solute to the composition of the mixture and temperature, which in turn can be used to model solid-liquid equilibrium. The NRTL equation requires binary interaction parameters that are typically regressed from experimental data.[7][10][11]

Logical Relationship Diagram

Caption: Logical flow from experimental data to thermodynamic modeling and prediction.

Thermodynamics of the Dissolution Process

The dissolution of a solid in a liquid is a thermodynamic process characterized by changes in enthalpy, entropy, and Gibbs free energy. These parameters provide valuable information about the spontaneity and driving forces of the dissolution process.

The apparent standard enthalpy (ΔH°), Gibbs free energy (ΔG°), and entropy (ΔS°) of dissolution can be calculated from the solubility data using the van't Hoff equation and the Gibbs equation:[12][13]

van't Hoff Equation: ln(x) = -ΔH°/(RT) + ΔS°/R

where:

• x is the mole fraction solubility

• R is the universal gas constant (8.314 J·mol-1·K-1)

• T is the absolute temperature in Kelvin

A plot of ln(x) versus 1/T yields a straight line with a slope of -ΔH°/R and an intercept of ΔS°/R.

Gibbs Equation: ΔG° = ΔH° - TΔS°

• ΔH° > 0 indicates an endothermic dissolution process, where solubility increases with temperature.

• ΔH° < 0 indicates an exothermic dissolution process, where solubility decreases with temperature.

• ΔG° < 0 indicates a spontaneous dissolution process.

• ΔS° provides insight into the change in randomness or disorder of the system upon dissolution.

Table 2: Apparent Thermodynamic Properties of Dissolution for 2-Amino-1-(4-phenoxyphenyl)ethanol.

Solvent	ΔH° (kJ·mol-1)	ΔS° (J·mol-1·K-1)	ΔG° at 298.15 K (kJ·mol-1)
Methanol	Calculated	Calculated	Calculated
Ethanol	Calculated	Calculated	Calculated
Acetone	Calculated	Calculated	Calculated
Acetonitrile	Calculated	Calculated	Calculated
Other Solvents	Calculated	Calculated	Calculated

Conclusion and Future Perspectives

This guide has provided a robust framework for the systematic study of the solubility of 2-Amino-1-(4-phenoxyphenyl)ethanol in organic solvents. By following the detailed experimental protocol, researchers can generate high-quality solubility data. Subsequent analysis using thermodynamic models such as the Apelblat, λh, and NRTL equations allows for the correlation of this data and the prediction of solubility at different conditions. The calculation of the thermodynamic properties of dissolution offers fundamental insights into the solute-solvent interactions.

Future work could involve expanding the range of solvents studied, including binary solvent mixtures, to further optimize crystallization and formulation processes.[14][15] Additionally, computational approaches, such as molecular dynamics simulations, could be employed to complement experimental findings and provide a molecular-level understanding of the dissolution process.[6]

References

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter - Dissolution Technologies. Available from: [Link]

• Modeling of Solid-Liquid Equilibria Using a Group Based NRTL Equation. Available from: [Link]

• Modeling of Solid-Liquid Equilibria Using a Group Based NRTL Equation - Aidic. Available from: [Link]

• Experimental Study and Modeling of Solid-liquid Equilibrium for Binary and Ternary Pharmaceutical and Food Systems - The Open Chemical Engineering Journal. Available from: [Link]

• Measurement and Correlation of the Solubility of β-Cyclodextrin in Different Solutions at Different Temperatures and Thermodynamic Study of the Dissolution Process - MDPI. Available from: [Link]

• Experiment 1. Solubility of Organic Compounds | PDF - Scribd. Available from: [Link]

• Solubility of Organic Compounds. Available from: [Link]

• Experiment: Solubility of Organic & Inorganic Compounds. Available from: [Link]

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available from: [Link]

• Solubility Determination and Comprehensive Analysis of the New Heat-Resistant Energetic Material TNBP - PMC. Available from: [Link]

• Thermodynamic Modeling of Chiral Compounds Solubility Using Correlative and Predictive Models - ResearchGate. Available from: [Link]

• Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles | Journal of the American Chemical Society. Available from: [Link]

• Apelblat equation and λh equation fitting parameters of vanillin in... - ResearchGate. Available from: [Link]

• Common errors made in the mathematical representation of experimental data using the van't Hoff and modified Apelblat equation - Taylor & Francis. Available from: [Link]

• Theoretical View: Thermodynamics of the Saturation Dissolution of a Molecular (Solid) Dispersion of a Hydrophobic Molecule and Polymeric Surfactant in an Aqueous Solution - PMC. Available from: [Link]

• Solubility measurement, thermodynamic modeling, and molecular dynamic simulation of regorafenib in pure and binary solvents - VITO. Available from: [Link]

• Dissolution Thermodynamics of the Solubility of Sulfamethazine in (Acetonitrile + 1-Propanol) Mixtures - PMC. Available from: [Link]

• Prediction of the solid-liquid equilibrium of ternary and quaternary salt-water systems. Influence of the e-NRTL interaction par. Available from: [Link]

• A Unified Thermodynamics Model for Solid–Liquid Equilibrium, Liquid–Liquid Equilibrium, and Vapor–Liquid Equilibrium of Cyclohexane Oxidation Systems: NRTL Model | Industrial & Engineering Chemistry Research - ACS Publications. Available from: [Link]

• Measurement and Modeling of the Solubility of Vanillin Constituent of Olive Mill Wastewater in Binary Water + Ethanol Solvents Mixtures. Available from: [Link]

• (PDF) Determination of thermodynamic solubility of active pharmaceutical ingredients for veterinary species - Academia.edu. Available from: [Link]

• Application of Thermodynamic Models to Predict the Solubility of Biologically Active Substances | Semantic Scholar. Available from: [Link]

• (PDF) Thermodynamic modeling of gas solubility in ionic liquids using equations of state. Available from: [Link]

• (PDF) Dissolution Thermodynamics of the Solubility of Sulfamethazine in (Acetonitrile + 1-Propanol) Mixtures - ResearchGate. Available from: [Link]

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• 13. Theoretical View: Thermodynamics of the Saturation Dissolution of a Molecular (Solid) Dispersion of a Hydrophobic Molecule and Polymeric Surfactant in an Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dissolution Thermodynamics of the Solubility of Sulfamethazine in (Acetonitrile + 1-Propanol) Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Pharmacophore Modeling of 2-Amino-1-(4-phenoxyphenyl)ethanol Derivatives: Targeting the NR2B-NMDA Interface

Topic: Pharmacophore Modeling of 2-Amino-1-(4-phenoxyphenyl)ethanol Derivatives Context: NR2B-Selective NMDA Receptor Antagonism Format: Technical Guide / Whitepaper

Executive Summary

This guide details the technical workflow for generating, validating, and applying pharmacophore models for 2-Amino-1-(4-phenoxyphenyl)ethanol derivatives. These compounds belong to the phenylethanolamine class of GluN2B (NR2B)-selective NMDA receptor antagonists .[1] Unlike competitive antagonists that bind to the glutamate site, these derivatives act as negative allosteric modulators (NAMs) by binding to the Amino-Terminal Domain (ATD) interface of the GluN1/GluN2B heterodimer.

This whitepaper moves beyond standard tutorials by integrating ligand-based common feature generation with structure-based constraints derived from high-resolution crystallographic data (PDB: 3QEL, 4PE5).

Target Biology & Chemical Context

The Biological Target: GluN2B ATD

The primary target for 2-Amino-1-(4-phenoxyphenyl)ethanol derivatives is the ifenprodil-binding site located at the interface of the GluN1 and GluN2B subunits.[2][3]

• Mechanism: Binding stabilizes a "closed" cleft conformation of the ATD, decoupling the ATD from the Ligand Binding Domain (LBD) and reducing channel open probability.

• Key Residues:

  • GluN2B: Glu236, Ile150, Phe176 (hydrophobic pocket).

  • GluN1: Ser132 (backbone interaction), Gln110.[2]

The Scaffold: 2-Amino-1-(4-phenoxyphenyl)ethanol

This scaffold represents a simplified "ifenprodil-like" pharmacophore.

• Core Features:

  • Proximal Phenyl Ring (Ring A): Attached to the ethanolamine chain.

  • Linker (Ether Oxygen): Provides rotational flexibility and potential H-bond acceptance.

  • Distal Phenyl Ring (Ring B): The "4-phenoxy" group, critical for occupying the hydrophobic pocket (Ile150/Phe176).

  • Ethanolamine Tail: Contains a secondary hydroxyl (H-bond donor/acceptor) and a terminal amine (positive ionizable group).

Computational Workflow

Diagram: Hybrid Pharmacophore Generation

The following workflow illustrates the integration of ligand-based hypothesis generation with structure-based refinement.

Caption: Hybrid workflow merging ligand-based alignment with structure-based exclusion volumes derived from GluN1/GluN2B crystal structures.

Step-by-Step Protocol

Phase 1: Dataset Preparation & Curation

Objective: Ensure chemical structures represent the bioactive species.

• Protonation State: The terminal amine (

  or ) is basic ( ). At physiological pH (7.4), it must be modeled as protonated ( ).

  • Why? The positive charge is essential for electrostatic interaction with acidic residues (e.g., Glu236 or Asp101) in the binding pocket.

• Stereochemistry: The benzylic hydroxyl group introduces chirality. Ifenprodil binds preferentially as the (

  ) erythro isomer. For 2-amino-1-(4-phenoxyphenyl)ethanol, generate both and enantiomers if experimental data is unspecified, but prioritize the -configuration at the hydroxyl carbon for alignment with known actives.

• Conformational Search: Use a Boltzmann-jump or Monte Carlo search method.

  • Critical Parameter: Allow free rotation around the ether linkage (

    ). This flexibility is crucial for the "distal" phenyl ring to find the hydrophobic pocket.

Phase 2: Pharmacophore Hypothesis Generation

Construct a 4-to-5 point pharmacophore model based on the scaffold's interaction profile.

Feature Type	Chemical Moiety	Biological Interaction (GluN2B/GluN1)	Tolerance Radius (Å)
Pos Ion (PI)	Protonated Amine	Salt bridge w/ Glu236 (GluN2B) or Gln110 (GluN1)	1.6
H-Bond Donor (HBD)	Benzylic Hydroxyl (-OH)	H-bond to Ser132 backbone (GluN1)	1.8
Ring Aromatic (RA1)	Proximal Phenyl Ring	-stacking / hydrophobic enclosure	1.4
Hydrophobic (HYD)	Distal Phenoxy Ring	Deep hydrophobic pocket (Ile150, Phe176)	2.0
H-Bond Acceptor (HBA)	Ether Oxygen	Optional: Water-mediated bridge or weak H-bond	2.2

Protocol:

• Alignment: Superimpose the low-energy conformers of the most active derivatives (IC50 < 100 nM) onto the crystal ligand of PDB 3QEL (ifenprodil).

• Feature Mapping: Place pharmacophore spheres at the centroids of the aligned functional groups.

• Exclusion Volumes: Import the protein surface from 3QEL. Generate exclusion spheres (radius 1.0 Å) for all protein atoms within 4 Å of the ligand. This prevents the model from selecting "active" compounds that would sterically clash with the receptor wall (the "clam-shell" limit).

Phase 3: Validation (Self-Validating System)

A pharmacophore model is only as good as its ability to discriminate actives from decoys.

• Decoy Set Generation:

  • Use the DUD-E (Directory of Useful Decoys - Enhanced) generator.

  • Input: Your active 2-Amino-1-(4-phenoxyphenyl)ethanol derivatives.

  • Output: 50 decoys per active (matched by MW, LogP, but topologically dissimilar).

• ROC Analysis:

  • Screen the combined dataset (Actives + Decoys) against your model.

  • Calculate the Area Under the Curve (ROC-AUC) .

  • Threshold: An AUC > 0.7 is acceptable; > 0.8 is excellent.

• Enrichment Factor (EF): Calculate

  . If the top 1% of your screened list contains a high percentage of known actives, the model is valid for virtual screening.

Key Mechanistic Insights for Optimization

The "Clam-Shell" Constraint

The GluN2B ATD functions like a clam-shell. Agonists close it; antagonists (like these derivatives) stabilize a specific semi-closed or distinct interface conformation.

• Implication: Bulky substituents on the proximal phenyl ring (Ring A) often reduce activity because they clash with the inter-domain interface.

• Optimization: Focus SAR expansion on the distal phenoxy ring (Ring B). The hydrophobic pocket accommodates larger groups (e.g., halogens, methyls) better than the tight interface region near the amine.

The Ether Linker Geometry

The angle of the ether bond (

) defines the distance between the H-bonding core and the hydrophobic tail.

• Insight: Replacing the oxygen with a sulfur (thioether) or methylene (alkyl) changes this angle and bond length. If modeling suggests the phenoxy ring is not reaching Phe176 optimally, consider linker modification to alter the vector.

Case Study: Virtual Screening Application

Scenario: A library of 5,000 commercial phenylethanolamine analogs is screened using the validated model.

• Filter 1 (Pharmacophore): Matches must fit the 4-point model (PI, HBD, RA1, HYD). Result: 350 hits.

• Filter 2 (Shape/Exclusion): Hits are docked into the 3QEL exclusion shell. Compounds clashing with the "ceiling" of the binding site are removed. Result: 45 hits.

• Outcome: The remaining 45 hits are prioritized for synthesis. This process reduces experimental cost by >90% compared to random screening.

References

• Karakas, E., et al. (2011).[4] Crystal structure of amino terminal domains of the NMDA receptor subunit GluN1 and GluN2B in complex with ifenprodil.[2][3][4][5] Nature, 475(7355), 249-253.

• Stroebel, D., et al. (2016). The 3.7 Å crystal structure of the NMDA receptor GluN1/GluN2B heterodimer. Science, 351(6276), 928-933.

• Mony, L., et al. (2009). Structural insights into phenylethanolamines high-affinity binding site in NR2B from binding and molecular modeling studies. British Journal of Pharmacology, 157(8), 1301-1317.

• Myslinski, J., et al. (2010). Identification of a novel NR2B-selective NMDA receptor antagonist using a virtual screening approach. Bioorganic & Medicinal Chemistry Letters, 20(1), 273-277.

• DUD-E Database. A Database of Useful Decoys: Enhanced. Link

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• 4. researchgate.net [researchgate.net]
• 5. Activation of NMDA receptors and the mechanism of inhibition by ifenprodil - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 2-Amino-1-(4-phenoxyphenyl)ethanol as a Pharmaceutical Intermediate

This technical guide provides an in-depth exploration of 2-Amino-1-(4-phenoxyphenyl)ethanol, a key pharmaceutical intermediate. Designed for researchers, scientists, and drug development professionals, these notes detail its synthesis, characterization, and critical role in the manufacturing of advanced therapeutic agents, with a particular focus on its application in the synthesis of kinase inhibitors.

Introduction and Significance

2-Amino-1-(4-phenoxyphenyl)ethanol is a versatile bifunctional molecule, incorporating a primary amine and a secondary alcohol. This unique structural arrangement makes it a valuable building block in medicinal chemistry. Its phenoxyphenyl moiety is a common feature in a variety of biologically active compounds, contributing to favorable pharmacokinetic and pharmacodynamic properties. The primary utility of this intermediate lies in its role as a precursor to complex heterocyclic systems, most notably in the synthesis of targeted cancer therapies. Its hydrochloride salt form is often utilized to enhance stability and solubility.

The principal application of 2-Amino-1-(4-phenoxyphenyl)ethanol is as a crucial intermediate in the synthesis of Axitinib, a potent and selective second-generation tyrosine kinase inhibitor.[1] Axitinib targets vascular endothelial growth factor receptors (VEGFRs), playing a critical role in inhibiting angiogenesis in solid tumors. The structural integrity and purity of 2-Amino-1-(4-phenoxyphenyl)ethanol are therefore paramount to the successful and efficient synthesis of this important anti-cancer drug.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a pharmaceutical intermediate is fundamental for its effective use in synthesis and for ensuring process consistency. While extensive experimental data for 2-Amino-1-(4-phenoxyphenyl)ethanol is not widely published, the properties of its hydrochloride salt and related analogs provide a reliable reference.

Property	Value (for Hydrochloride Salt)	Reference(s)
CAS Number	849928-41-2	[2]
Molecular Formula	C₁₄H₁₆ClNO₂	[2]
Molecular Weight	265.74 g/mol
Appearance	Solid
Solubility	Soluble in water and polar organic solvents	[3]

Synthesis Protocol

The synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol is typically achieved through a multi-step process, commencing from readily available starting materials. The following protocol is a representative, field-proven method for its preparation.

Diagram of Synthetic Pathway

Caption: Synthetic route to 2-Amino-1-(4-phenoxyphenyl)ethanol.

Step-by-Step Experimental Protocol: Reduction of 2-Amino-1-(4-phenoxyphenyl)ethanone

This protocol details the reduction of the ketone precursor to the desired amino alcohol. The synthesis of the starting material, 2-amino-1-(4-phenoxyphenyl)ethanone, can be achieved through methods such as the Friedel-Crafts acylation of phenoxybenzene with an appropriate aminoacetyl synthon.[4][5]

Materials:

• 2-Amino-1-(4-phenoxyphenyl)ethanone

• Methanol (MeOH)

• Sodium borohydride (NaBH₄)

• Deionized water

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-1-(4-phenoxyphenyl)ethanone (1 equivalent) in methanol (approximately 10-15 mL per gram of ketone).

• Cooling: Place the flask in an ice bath and stir the solution until the temperature reaches 0-5 °C.

• Addition of Reducing Agent: Slowly add sodium borohydride (1.5 to 2.0 equivalents) portion-wise to the cooled solution. Maintain the temperature below 10 °C during the addition to control the exothermic reaction.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of deionized water while maintaining a low temperature.

• Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

• Extraction: Transfer the remaining aqueous layer to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 2-Amino-1-(4-phenoxyphenyl)ethanol.

• Purification (if necessary): The crude product can be further purified by column chromatography on silica gel or by recrystallization from a suitable solvent system.

Application in Pharmaceutical Synthesis: Axitinib

2-Amino-1-(4-phenoxyphenyl)ethanol is a pivotal intermediate in several reported synthetic routes to Axitinib.[6] While specific industrial processes are proprietary, the general synthetic logic involves the utilization of the amino and alcohol functionalities of the intermediate to construct the final drug molecule.

Illustrative Synthetic Connection to Axitinib

Caption: Role of the intermediate in Axitinib synthesis.

Analytical Methods for Quality Control

Ensuring the purity and identity of 2-Amino-1-(4-phenoxyphenyl)ethanol is critical for its use as a pharmaceutical intermediate. The following analytical methods can be employed for its characterization.

Analytical Technique	Typical Parameters and Expected Results	Reference(s)
High-Performance Liquid Chromatography (HPLC)	Column: C18 reverse-phase (e.g., 150 x 4.6 mm, 5 µm). Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with an acidic modifier (e.g., 0.1% formic acid). Detection: UV at approximately 254 nm. Expected Result: A single major peak corresponding to the analyte, with purity determined by peak area percentage.	[7][8]
¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy	Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). ¹H NMR: Expect characteristic signals for the aromatic protons of the phenoxyphenyl group, the methine proton of the alcohol, the methylene protons adjacent to the amine, and the amine and hydroxyl protons (which may be broad and exchangeable). ¹³C NMR: Expect distinct signals for each carbon atom in the molecule, including the aromatic carbons, the carbon bearing the hydroxyl group, and the carbon adjacent to the amine.	[9][10][11]
Mass Spectrometry (MS)	Ionization: Electrospray Ionization (ESI) in positive mode. Expected Result: A prominent peak corresponding to the protonated molecule [M+H]⁺.	[12]

General HPLC Protocol

• Preparation of Mobile Phase: Prepare a suitable mixture of HPLC-grade acetonitrile and water, both containing 0.1% formic acid. Degas the mobile phase before use.

• Standard Preparation: Accurately weigh and dissolve a reference standard of 2-Amino-1-(4-phenoxyphenyl)ethanol in the mobile phase to create a stock solution of known concentration.

• Sample Preparation: Dissolve the sample to be analyzed in the mobile phase to a similar concentration as the standard.

• Analysis: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the standard and sample solutions and record the chromatograms.

• Data Interpretation: Compare the retention time of the major peak in the sample chromatogram to that of the standard to confirm identity. Calculate the purity based on the relative peak areas.

Safety and Handling

As a fine chemical intermediate, 2-Amino-1-(4-phenoxyphenyl)ethanol should be handled with appropriate care in a laboratory or manufacturing setting. While a specific Material Safety Data Sheet (MSDS) is not widely available, the safety precautions for similar amino alcohol compounds should be followed.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.[13][14]

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.[15] Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[16]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion

2-Amino-1-(4-phenoxyphenyl)ethanol is a valuable and versatile pharmaceutical intermediate with a critical role in the synthesis of modern therapeutics like Axitinib. A thorough understanding of its synthesis, properties, and analytical characterization is essential for its effective and safe utilization in drug development and manufacturing. The protocols and information provided in this guide are intended to serve as a comprehensive resource for scientists and researchers in the pharmaceutical industry.

References

• Royal Society of Chemistry. (n.d.). Supporting information for - The Royal Society of Chemistry. Retrieved from [Link]

• LookChem. (n.d.). Cas 46084-23-5,(R)-(-)-2-Amino-1-(4-methoxyphenyl)-1-ethanol. Retrieved from [Link]

• MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]

• Google Patents. (n.d.). JPH03200751A - Production of 2-amino-1-(4-hydroxyphenyl)-ethanone mineral acid salt.

• Organic Syntheses. (n.d.). the preparation of indazoles via metal free intramolecular electrophilic amination of 2-aminophenyl ketoximes. Retrieved from [Link]

• FooDB. (2010). Showing Compound 2-Aminoethanol (FDB000769). Retrieved from [Link]

• Lirias. (n.d.). One-pot consecutive reductive amination synthesis of pharmaceuticals: from bio-based glycolaldehyde to hydroxychloroquine. Retrieved from [Link]

• SciHorizon. (2025). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric. Retrieved from [Link]

• DCVMN. (n.d.). Development of a new, simple, rapid ultra-high-performance liquid chromatography (UHPLC) method for the quantification of 2-phen. Retrieved from [Link]

• Taylor & Francis. (n.d.). Kinase inhibitors – Knowledge and References. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Enantiopure 2-Amino-1-phenyl and 2-Amino-2-phenyl Ethanols Using Enantioselective Enzymatic Epoxidation and Regio- and Diastereoselective Chemical Aminolysis | Request PDF. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I). Retrieved from [Link]

• Wiley-VCH. (n.d.). Supporting Information - Asymmetric Syntheses of (-)-Denopamine and (-)-Arbutamine. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Ethanol, 2-[methyl(4-methylphenyl)amino]- on Newcrom R1 HPLC column. Retrieved from [Link]

• Agilent. (2024). HPLC Method Development: From Beginner to Expert Part 2. Retrieved from [Link]

• PubMed. (2006). Synthesis and Src kinase inhibitory activity of a series of 4-[(2,4-dichloro-5-methoxyphenyl)amino]-7-furyl-3-quinolinecarbonitriles. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-Hydroxyphenyl)-2-aminoethanol hydrochloride. Retrieved from [Link]

• PubMed. (2005). Synthesis and Src kinase inhibitory activity of 2-phenyl- and 2-thienyl-7-phenylaminothieno[3,2-b]pyridine-6-carbonitriles. Retrieved from [Link]

• PubMed. (2021). Development of a new, simple, rapid ultra-high-performance liquid chromatography (UHPLC) method for the quantification of 2-phenoxyethanol in vaccines for human use. Retrieved from [Link]

• ResearchGate. (2025). Design and synthesis of 2(1H)-pyrazinones as inhibitors of protein kinases. Retrieved from [Link]

• SciELO Brasil. (n.d.). 30 Years of Kinase Inhibitors: A Historical Overview and some Brazilian Contributions. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 1-[2-amino-1-(4-methoxyphenyl)ethyl]cyclohexanol.

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Application Notes and Protocols for N-Alkylation of 2-Amino-1-(4-phenoxyphenyl)ethanol

Introduction: The Significance of N-Alkylated 2-Amino-1-(4-phenoxyphenyl)ethanol Derivatives

The structural motif of 2-Amino-1-(4-phenoxyphenyl)ethanol is a cornerstone in the development of various pharmacologically active agents. Its core structure, featuring a phenoxy-substituted aromatic ring linked to an amino alcohol, is present in a range of compounds investigated for diverse therapeutic applications. The primary amine of this molecule serves as a critical handle for chemical modification, and its N-alkylation is a pivotal step in the synthesis of novel derivatives with tailored biological activities. The introduction of alkyl groups on the nitrogen atom can profoundly influence the compound's potency, selectivity, and pharmacokinetic properties.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the reaction conditions and protocols for the successful N-alkylation of 2-Amino-1-(4-phenoxyphenyl)ethanol. We will delve into the most prevalent and effective strategies, offering detailed, step-by-step methodologies and the scientific rationale behind the selection of specific reagents and conditions.

Strategic Approaches to N-Alkylation

The N-alkylation of primary amines like 2-Amino-1-(4-phenoxyphenyl)ethanol can be broadly categorized into two primary strategies: reductive amination and direct alkylation. The choice between these methods depends on the desired product, the nature of the alkylating agent, and the overall synthetic scheme.

Reductive Amination: A Versatile and Controlled Approach

Reductive amination, also known as reductive alkylation, is a highly favored method for the N-alkylation of primary amines due to its versatility and control over the degree of alkylation.[1][2] This one-pot reaction proceeds through the formation of an intermediate imine from the condensation of the primary amine with a carbonyl compound (an aldehyde or a ketone), which is then reduced in situ to the corresponding secondary amine.[3] A key advantage of this method is the reduced likelihood of over-alkylation, a common side reaction in direct alkylation methods.[2]

The general mechanism involves two main steps:

• Imine Formation: The primary amine of 2-Amino-1-(4-phenoxyphenyl)ethanol nucleophilically attacks the carbonyl carbon of an aldehyde or ketone, followed by dehydration to form an imine.

• In-situ Reduction: A reducing agent, present in the reaction mixture, selectively reduces the C=N double bond of the imine to a C-N single bond, yielding the N-alkylated product.

A variety of reducing agents can be employed, with sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) being particularly common due to their mild nature and tolerance to a wide range of functional groups.[2][3][4]

Experimental Protocols

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (NaBH(OAc)₃)

This protocol details the N-alkylation of 2-Amino-1-(4-phenoxyphenyl)ethanol with an aldehyde using the mild and selective reducing agent, sodium triacetoxyborohydride.

Materials:

• 2-Amino-1-(4-phenoxyphenyl)ethanol

• Aldehyde of choice (e.g., isobutyraldehyde for N-isobutyl derivative)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for work-up and purification

Procedure:

• Reactant Preparation: In a clean, dry round-bottom flask, dissolve 2-Amino-1-(4-phenoxyphenyl)ethanol (1.0 eq.) in anhydrous DCM or DCE (approximately 10-20 mL per gram of amine).

• Aldehyde Addition: To the stirred solution, add the desired aldehyde (1.1-1.2 eq.).

• Imine Formation: Allow the mixture to stir at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC) for the consumption of the starting amine.

• Reduction: Carefully add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the reaction mixture. The addition may cause some effervescence.

• Reaction Monitoring: Continue stirring the reaction at room temperature for 4-24 hours. Monitor the progress of the reaction by TLC until the starting materials are no longer visible.

• Work-up:

  • Quench the reaction by the slow and careful addition of saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-alkylated product.

Table 1: Summary of Reaction Conditions for Reductive Amination

Parameter	Recommended Condition	Rationale
Solvent	Dichloromethane (DCM), 1,2-Dichloroethane (DCE)	Good solubility for reactants and inert to the reducing agent.
Reducing Agent	Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective, reducing imines faster than carbonyls.[4]
Stoichiometry	Amine:Aldehyde:Reducing Agent (1.0 : 1.1-1.2 : 1.5)	A slight excess of the aldehyde drives imine formation. An excess of the reducing agent ensures complete reduction.
Temperature	Room Temperature	Sufficient for both imine formation and reduction in most cases.
Reaction Time	4 - 24 hours	Dependent on the reactivity of the aldehyde and can be monitored by TLC.

Diagram 1: Workflow for Reductive Amination

Caption: Workflow for the N-alkylation of 2-Amino-1-(4-phenoxyphenyl)ethanol via reductive amination.

Direct Alkylation with Alkyl Halides

Direct N-alkylation with alkyl halides is a classical and straightforward method for forming C-N bonds. This SN2 reaction involves the nucleophilic attack of the primary amine on the electrophilic carbon of an alkyl halide. A significant challenge with this method is controlling the selectivity, as the resulting secondary amine is often more nucleophilic than the starting primary amine, leading to the formation of tertiary amines and even quaternary ammonium salts as byproducts.[2]

To favor mono-alkylation, it is often necessary to use a large excess of the primary amine or to employ protecting group strategies. For a valuable substrate like 2-Amino-1-(4-phenoxyphenyl)ethanol, a protection-alkylation-deprotection sequence is often the more prudent approach to ensure a good yield of the desired mono-alkylated product.

Protocol 2: Direct N-Alkylation via a Boc-Protected Intermediate

This protocol outlines a two-step approach for mono-N-alkylation: protection of the primary amine as a Boc-carbamate, followed by alkylation and deprotection.

Materials:

• 2-Amino-1-(4-phenoxyphenyl)ethanol

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (Et₃N) or Sodium Bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Alkyl halide (e.g., methyl iodide for N-methyl derivative)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA) or 4M HCl in Dioxane

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Standard laboratory glassware for work-up and purification

Procedure:

Step 1: Boc-Protection

• Reactant Preparation: Dissolve 2-Amino-1-(4-phenoxyphenyl)ethanol (1.0 eq.) in THF or DCM. Add a base such as triethylamine (1.5 eq.) or an aqueous solution of NaHCO₃.

• Addition of Boc₂O: To the stirred solution, add a solution of Boc₂O (1.1 eq.) in the same solvent dropwise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting amine.

• Work-up: Quench the reaction with water and extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude Boc-protected amine is often pure enough for the next step.

Step 2: N-Alkylation and Deprotection

• Alkylation:

  • In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (1.2 eq.) in anhydrous DMF.

  • Cool the suspension to 0 °C and add a solution of the Boc-protected amine (1.0 eq.) in anhydrous DMF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then add the alkyl halide (1.1 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC.

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the N-alkylated, Boc-protected intermediate by flash chromatography if necessary.

• Deprotection:

  • Dissolve the purified N-alkylated, Boc-protected intermediate in DCM.

  • Add an excess of trifluoroacetic acid (TFA) or 4M HCl in dioxane.

  • Stir at room temperature for 1-2 hours, or until deprotection is complete by TLC.

  • Concentrate the reaction mixture under reduced pressure. The product will be the corresponding salt (e.g., trifluoroacetate or hydrochloride).

  • To obtain the free base, dissolve the residue in water, basify with a suitable base (e.g., NaOH or NaHCO₃), and extract with an organic solvent like ethyl acetate. Dry and concentrate to yield the final N-alkylated product.

Diagram 2: Direct N-Alkylation Workflow via Boc-Protection

Caption: A three-stage workflow for the mono-N-alkylation of a primary amine using a Boc-protection strategy.

Alternative and Greener Approaches

Recent advancements in organic synthesis have led to the development of more sustainable methods for N-alkylation. One such approach is the "borrowing hydrogen" or "hydrogen autotransfer" methodology, which utilizes alcohols as alkylating agents with the aid of transition metal catalysts (e.g., based on ruthenium, iridium, or manganese).[5][6] This method is highly atom-economical, with water being the only byproduct.[7] While the development of specific protocols for 2-Amino-1-(4-phenoxyphenyl)ethanol using this technology is still emerging, it represents a promising avenue for future synthetic efforts.

Conclusion

The N-alkylation of 2-Amino-1-(4-phenoxyphenyl)ethanol is a crucial transformation for the synthesis of novel derivatives with potential therapeutic value. Reductive amination offers a reliable and controlled one-pot method for this purpose, particularly when mono-alkylation is desired. Direct alkylation with alkyl halides, while conceptually simpler, often requires a protection-deprotection sequence to avoid over-alkylation. The choice of method will ultimately depend on the specific synthetic goals, available reagents, and desired scale of the reaction. The protocols and insights provided in these application notes serve as a robust starting point for the successful synthesis and exploration of new chemical space around this important scaffold.

References

• Van der Mey, M., & De Jonge, M. R. (1992). Phenoxyphenyl derivatives. European Patent No. EP0516234A1. Google Patents.

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Copeland, R. A. (Ed.). (2013). 6 Synthesis of N-Alkyl Amino Acids. In Methods in Molecular Biology (Vol. 1047). Humana Press.
• Vaplar, V., et al. (2003). Syntheses of Amino Alcohols and Chiral C2-Symmetric Bisoxazolines Derived from O-Alkylated R-4-Hydroxyphenylglycine and S-Tyrosine.
• Sumitomo Chemical Company. (1999). Processes for producing optically active 2-amino-1-phenylethanol derivatives. European Patent No. EP0924193A1. Google Patents.

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Jin, C., et al. (2024). Patent highlights August–September 2023.
• Sumitomo Chemical Company. (2004). Processes for producing optically active 2-amino-1-phenylethanol derivatives. European Patent No. EP0924194B1. Google Patents.
• Bourne, R. A., et al. (2017). Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. Beilstein Journal of Organic Chemistry, 13, 365-373.
• Jiangsu Yangnong Chemical Co., Ltd. (2016). Synthetic method of 1-(4-phenoxy-phenyl)-2-propyl alcohol. Chinese Patent No. CN105330519A. Google Patents.
• Immormino, R. M., et al. (2021). Direct Catalytic N-Alkylation of α-Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. ChemSusChem, 14(10), 2303-2307.
• Sortais, J.-B., et al. (2017). Direct N-alkylation of unprotected amino acids with alcohols. Science Advances, 3(12), e1701755.
• Kempe, R., et al. (2016). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes.
• Li, Y., et al. (2019).

• Organic Chemistry Portal. (n.d.). β-Amino alcohol synthesis by amination (alkylation). Retrieved from [Link]

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Crystallization techniques for purifying 2-Amino-1-(4-phenoxyphenyl)ethanol

An Application Guide to the Crystallization of 2-Amino-1-(4-phenoxyphenyl)ethanol for High-Purity Applications

Abstract

This document provides a comprehensive guide to the purification of 2-Amino-1-(4-phenoxyphenyl)ethanol, a key intermediate in pharmaceutical synthesis, through crystallization. The protocols and methodologies detailed herein are designed for researchers, scientists, and drug development professionals aiming to achieve high purity, controlled crystal morphology, and consistent batch-to-batch results. This guide moves beyond simple procedural lists to explain the underlying scientific principles governing crystallization, empowering users to troubleshoot and optimize their processes effectively. We will explore cooling, antisolvent, and reactive crystallization techniques, offering detailed, step-by-step protocols for each.

Introduction: The Critical Role of Purity

2-Amino-1-(4-phenoxyphenyl)ethanol is a bifunctional molecule featuring an amino group, a hydroxyl group, and a phenoxyphenyl ether moiety. This structure makes it a valuable building block in the synthesis of various active pharmaceutical ingredients (APIs). In drug development, the purity of such intermediates is paramount, as impurities can affect the safety, efficacy, and stability of the final drug product.[1][2] Crystallization is the most widely employed and effective technique for purifying solid organic compounds, offering the ability to separate the desired molecule from process-related impurities and isomers.[1][3]

A successful crystallization process is not merely about precipitating a solid; it is a controlled thermodynamic process designed to produce a crystalline material with specific, desirable attributes (Critical Quality Attributes or CQAs), such as high purity, optimal particle size distribution, and the correct polymorphic form.[3] This guide provides the foundational knowledge and practical protocols to achieve these goals for 2-Amino-1-(4-phenoxyphenyl)ethanol.

Physicochemical Profile and Impurity Considerations

Understanding the physicochemical properties of the target molecule is the first step in developing a robust crystallization process.[4] While extensive experimental data for 2-Amino-1-(4-phenoxyphenyl)ethanol is not widely published, we can infer its properties based on its functional groups.

Property	Predicted Value / Characteristic	Rationale & Implication for Crystallization
Molecular Formula	C₁₄H₁₅NO₂	-
Molecular Weight	229.28 g/mol	-
Polarity	Polar	The presence of -NH₂ and -OH groups allows for strong hydrogen bonding, dominating the molecule's polarity.
Solubility	Soluble in polar protic solvents (e.g., methanol, ethanol, isopropanol).Sparingly soluble in polar aprotic solvents (e.g., acetone, ethyl acetate).Insoluble in non-polar solvents (e.g., hexane, toluene).	This solubility profile is ideal for both cooling and antisolvent crystallization. Solvents like ethanol will show a significant change in solubility with temperature, while water or hexane can act as effective antisolvents.[5][6]
Acidity/Basicity	Weakly basic	The amino group can be protonated with an acid to form a salt (e.g., hydrochloride or sulfate). This salt will have drastically different solubility, forming the basis for reactive crystallization.[7][8]

Common Impurity Landscape: The purification strategy must account for potential impurities arising from the synthetic route. For amino alcohol derivatives, these often include:

• Starting Materials: Unreacted precursors.

• Regioisomers: Positional isomers that are often difficult to separate.[8]

• Over-alkylation/acylation products: Impurities formed from side reactions.

• Solvents and Reagents: Residual chemicals from the reaction mixture.

Crystallization is particularly effective at rejecting these impurities from the growing crystal lattice, leading to a significant increase in purity.[4]

Foundational Crystallization Strategies

Crystallization is induced by creating a state of supersaturation, where the concentration of the solute in a solution exceeds its equilibrium solubility.[9] The method by which this supersaturation is generated defines the crystallization technique.

Caption: Core crystallization strategies based on methods of inducing supersaturation.

Cooling Crystallization

This is the most common technique for compounds whose solubility increases significantly with temperature.[1][4] A saturated solution is prepared at an elevated temperature and then slowly cooled, causing the solubility to decrease and leading to crystallization.

• Causality: The rate of cooling is a critical process parameter. Slow cooling promotes the growth of larger, more ordered crystals with higher purity, while rapid cooling can lead to the formation of small, impure crystals or even amorphous precipitation.[10][11]

Antisolvent Crystallization

This method involves the addition of a solvent in which the compound of interest is poorly soluble (the antisolvent) to a solution of the compound.[1][9] This reduces the overall solubility of the solute in the mixed solvent system, inducing crystallization.

• Causality: The rate of antisolvent addition and the degree of mixing are crucial.[3][4] A slow, controlled addition with efficient mixing prevents localized high supersaturation, which can lead to "oiling out" or the formation of amorphous material.[11]

Reactive Crystallization (pH Swing)

This technique leverages the basicity of the amino group. The crude free base is dissolved in a solvent and an acid is added to form the corresponding salt (e.g., hydrochloride). This salt, having different solubility properties, is then crystallized. The pure salt can be isolated and, if needed, neutralized with a base to regenerate the pure free base.

• Causality: This method is exceptionally effective for separating the target compound from non-basic impurities. The purity of the isolated salt is often significantly higher than what can be achieved by direct crystallization of the free base.

Application Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Cooling Crystallization from Isopropanol (IPA)

Principle: This protocol utilizes the favorable solubility curve of 2-Amino-1-(4-phenoxyphenyl)ethanol in isopropanol, a class 3 solvent with low toxicity, making it suitable for pharmaceutical applications.[4]

Materials:

• Crude 2-Amino-1-(4-phenoxyphenyl)ethanol

• Isopropanol (IPA), reagent grade

• Jacketed reaction vessel with overhead stirrer and temperature control

• Filtration apparatus (Büchner funnel)

• Vacuum oven

Step-by-Step Methodology:

• Solubility Determination (Optional but Recommended): Determine the solubility of the crude material in IPA at various temperatures (e.g., 20°C, 40°C, 60°C) to establish the optimal concentration and temperature range.

• Dissolution: Charge the jacketed vessel with a predetermined amount of IPA. Begin stirring and heat to 65-70°C.

• Charge Crude Material: Slowly add the crude 2-Amino-1-(4-phenoxyphenyl)ethanol to the hot solvent until a clear, saturated solution is obtained. Add a slight excess of solvent (approx. 5-10 vol%) to ensure complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a filter aid to clarify the solution.

• Controlled Cooling: Program the temperature controller to cool the solution at a linear rate of 10-15°C per hour.

• Seeding: Once the solution has cooled to the metastable zone (typically 5-10°C below the saturation temperature), add a small quantity (0.1-1.0% w/w) of pure seed crystals. This step is critical for controlling nucleation and achieving a uniform particle size.[12]

• Crystal Growth: Continue the slow cooling to the final isolation temperature (e.g., 0-5°C). Hold at this temperature for 2-4 hours to maximize the yield.

• Isolation: Filter the resulting slurry through a Büchner funnel. Wash the filter cake with a small amount of cold IPA to remove residual mother liquor.

• Drying: Dry the crystals in a vacuum oven at 40-50°C until a constant weight is achieved.

Protocol 2: Antisolvent Crystallization using Methanol/Water

Principle: This protocol is useful when the compound is highly soluble across a wide range of temperatures in a given solvent. Water acts as a potent antisolvent for the compound dissolved in methanol due to its high polarity and strong hydrogen bonding capabilities.[13]

Materials:

• Crude 2-Amino-1-(4-phenoxyphenyl)ethanol

• Methanol (MeOH), reagent grade

• Purified Water (as antisolvent)

• Reaction vessel with overhead stirrer and addition funnel

• Filtration and drying equipment as in Protocol 1

Step-by-Step Methodology:

• Dissolution: At ambient temperature (20-25°C), dissolve the crude material in a minimal amount of methanol to form a concentrated solution.

• Setup: Transfer the solution to the reaction vessel and begin moderate stirring.

• Antisolvent Addition: Add purified water dropwise via the addition funnel over 1-2 hours. The onset of turbidity indicates that the solution has reached supersaturation.

• Seeding: At the first sign of persistent turbidity, add seed crystals (0.1-1.0% w/w) to promote controlled crystal growth.

• Maturation: Continue the addition of water until the desired yield is achieved (typically a 1:1 or 1:2 MeOH:Water ratio). After addition is complete, allow the slurry to stir for an additional 2-3 hours to allow for crystal maturation.

• Isolation & Drying: Isolate and dry the purified crystals as described in Protocol 1. The filter cake should be washed with a small amount of the final methanol/water mixture.

Protocol 3: Reactive Crystallization via Hydrochloride Salt Formation

Principle: This powerful purification technique exploits the basic nature of the amino group to form a hydrochloride salt, which is crystallized from a suitable solvent system, leaving non-basic impurities behind in the mother liquor.

Materials:

• Crude 2-Amino-1-(4-phenoxyphenyl)ethanol

• Ethyl Acetate (EtOAc), reagent grade

• Hydrochloric Acid (HCl), solution in a suitable solvent (e.g., 2M in diethyl ether or isopropanol)

• Reaction vessel, filtration, and drying equipment

Step-by-Step Methodology:

• Dissolution: Dissolve the crude free base in ethyl acetate (approx. 10-15 volumes) at room temperature.

• Salt Formation: While stirring, slowly add the HCl solution. The hydrochloride salt will begin to precipitate as it is generally much less soluble in ethyl acetate than the free base. Monitor the pH to ensure slight acidity (pH 2-3).

• Slurry Maturation: Stir the resulting slurry at room temperature for 2-4 hours to ensure complete salt formation and allow the crystals to mature.

• Isolation: Filter the hydrochloride salt and wash the cake with a small amount of fresh ethyl acetate to remove the mother liquor containing impurities.

• Drying: Dry the purified salt in a vacuum oven at 40-50°C.

• Free Base Conversion (Optional): To recover the purified free base, the isolated salt can be suspended in a mixture of water and a water-immiscible solvent (like dichloromethane or ethyl acetate). A base (e.g., sodium bicarbonate or dilute sodium hydroxide) is then added until the pH is basic (pH 9-10). The layers are separated, and the organic layer containing the pure free base is washed with brine, dried over sodium sulfate, and concentrated to yield the final product.

Troubleshooting Common Crystallization Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Oiling Out / Amorphous Solid	Supersaturation is too high; cooling or antisolvent addition is too rapid.	Reduce the cooling rate or the antisolvent addition rate. Increase the solvent volume. Ensure efficient mixing.[11]
Poor Yield	Final temperature is too high; insufficient amount of antisolvent used; compound is too soluble in the chosen solvent.	Decrease the final isolation temperature. Increase the amount of antisolvent. Screen for a solvent system with lower final solubility.
Low Purity	Impurities are co-crystallizing; inefficient washing of the filter cake.	Slow down the crystallization rate (slower cooling/addition). Consider an alternative technique (e.g., reactive crystallization). Ensure the cake is washed with cold, fresh solvent.
Fine Particles / Difficult Filtration	Spontaneous, uncontrolled nucleation due to high supersaturation.	Implement a seeding protocol. Slow down the rate of supersaturation generation.[4]

Overall Purification Workflow

Caption: Decision workflow for purification of 2-Amino-1-(4-phenoxyphenyl)ethanol.

References

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Green Chemistry in Action: Advanced Protocols for the Synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol

Abstract

2-Amino-1-(4-phenoxyphenyl)ethanol is a key chiral building block in the synthesis of various pharmaceutical agents. Traditional synthetic routes often rely on hazardous reagents and generate significant waste, prompting the development of more sustainable and environmentally benign methodologies. This application note details green chemistry approaches for the synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol, with a focus on biocatalysis and catalytic transfer hydrogenation. These methods offer significant advantages, including high enantioselectivity, milder reaction conditions, and reduced environmental impact. Detailed, step-by-step protocols are provided for researchers, scientists, and drug development professionals to implement these green synthetic strategies in their laboratories.

Introduction: The Imperative for Greener Synthesis

The synthesis of chiral β-amino alcohols, such as 2-Amino-1-(4-phenoxyphenyl)ethanol, is of significant interest in medicinal chemistry due to their prevalence in biologically active molecules. However, conventional chemical syntheses often involve stoichiometric use of hazardous reagents, harsh reaction conditions, and the generation of substantial waste streams. The principles of green chemistry encourage the development of alternative synthetic pathways that are safer, more efficient, and environmentally responsible.

This guide explores two prominent green approaches to synthesize 2-Amino-1-(4-phenoxyphenyl)ethanol:

• Biocatalytic Kinetic Resolution: Leveraging the high stereoselectivity of enzymes to resolve a racemic mixture of the target molecule.

• Asymmetric Transfer Hydrogenation: Employing a chiral catalyst to directly produce the desired enantiomer from a prochiral ketone.

These methods align with green chemistry principles by utilizing catalytic processes, often in greener solvents, to achieve high atom economy and reduce environmental impact.

Biocatalytic Approach: Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is a powerful technique that exploits the ability of enzymes to selectively catalyze the transformation of one enantiomer in a racemic mixture, leaving the other enantiomer unreacted.[1] This allows for the separation of the two enantiomers with high optical purity. For the synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol, lipases are particularly effective for the enantioselective acylation of the racemic amino alcohol.

Rationale and Mechanistic Insight

Lipases, such as Candida antarctica lipase B (CAL-B), are widely used in organic synthesis due to their broad substrate specificity and high enantioselectivity.[2] In the kinetic resolution of a racemic amino alcohol, the lipase will preferentially acylate one enantiomer (e.g., the (R)-enantiomer) with an acyl donor, forming an amide. The unreacted enantiomer (e.g., the (S)-enantiomer) can then be separated from the acylated product. The choice of solvent and acyl donor can significantly influence the reaction rate and enantioselectivity.[3]

The workflow for this biocatalytic resolution is depicted below:

Caption: Workflow for enzymatic kinetic resolution.

Detailed Experimental Protocol: Lipase-Catalyzed Resolution

Materials:

• Racemic 2-Amino-1-(4-phenoxyphenyl)ethanol

• Immobilized Candida antarctica lipase B (Novozym 435)

• Ethyl acetate (or other suitable acyl donor)

• Anhydrous solvent (e.g., toluene, tert-butyl methyl ether)

• Buffer solution (e.g., phosphate buffer, pH 7)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a clean, dry flask, dissolve racemic 2-Amino-1-(4-phenoxyphenyl)ethanol (1.0 eq) in the chosen anhydrous solvent.

• Addition of Reagents: Add ethyl acetate (1.5 eq) as the acyl donor.

• Enzyme Addition: Add immobilized Candida antarctica lipase B (e.g., 10-20% by weight of the substrate).

• Incubation: Stir the reaction mixture at a controlled temperature (e.g., 30-40 °C) and monitor the reaction progress by chiral HPLC. The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both the unreacted amine and the acylated product.

• Enzyme Removal: Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can often be washed and reused.

• Work-up and Separation:

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a basic solution (e.g., saturated NaHCO₃) to remove any unreacted acyl donor and acidic byproducts.

  • Separate the unreacted (S)-2-Amino-1-(4-phenoxyphenyl)ethanol from the (R)-N-acylated product by column chromatography on silica gel.

• Hydrolysis of the Acylated Enantiomer (Optional):

  • To obtain the (R)-enantiomer, the N-acylated product can be hydrolyzed using acidic or basic conditions (e.g., refluxing with 6M HCl).

  • After hydrolysis, neutralize the solution and extract the (R)-amino alcohol.

Data Summary:

Parameter	Value	Reference
Enzyme	Candida antarctica lipase B	[2]
Acyl Donor	Ethyl acetate	[3]
Solvent	Toluene	[3]
Temperature	40 °C	-
Conversion	~50%	[1]
Enantiomeric Excess (ee) of (S)-amine	>99%	-
Enantiomeric Excess (ee) of (R)-amide	>99%	-

Catalytic Approach: Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation (ATH) is a highly efficient and selective method for the reduction of prochiral ketones to chiral alcohols.[4][5] This approach offers the advantage of directly producing the desired enantiomerically enriched product, thus avoiding the separation steps required in a resolution process. The use of a chiral catalyst, typically a transition metal complex with a chiral ligand, is central to achieving high enantioselectivity.

Rationale and Mechanistic Insight

The ATH of the corresponding α-amino ketone precursor, 2-amino-1-(4-phenoxyphenyl)ethanone, involves the transfer of hydrogen from a hydrogen donor (e.g., formic acid/triethylamine mixture or isopropanol) to the ketone, mediated by a chiral catalyst. Ruthenium and rhodium complexes with chiral diamine or amino alcohol ligands are commonly employed as catalysts.[6] The stereochemical outcome of the reaction is determined by the chirality of the catalyst.

The logical flow of this synthetic strategy is outlined below:

Caption: Workflow for asymmetric transfer hydrogenation.

Detailed Experimental Protocol: Ru-Catalyzed Asymmetric Transfer Hydrogenation

Materials:

• 2-Amino-1-(4-phenoxyphenyl)ethanone hydrochloride

• Chiral Ruthenium catalyst (e.g., (R,R)-TsDPEN-RuCl)

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous solvent (e.g., dichloromethane, isopropanol)

• Sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Catalyst Activation (if necessary): Some catalysts may require pre-activation. Follow the manufacturer's instructions.

• Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-amino-1-(4-phenoxyphenyl)ethanone hydrochloride (1.0 eq) in the chosen anhydrous solvent.

• Base Addition: Add triethylamine (2.2 eq) to neutralize the hydrochloride salt and create the free amine.

• Catalyst and Hydrogen Donor Addition: Add the chiral ruthenium catalyst (e.g., 0.5-1 mol%). Then, add the azeotropic mixture of formic acid and triethylamine (5:2 molar ratio, typically 5 equivalents of formic acid).

• Reaction: Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 25-40 °C). Monitor the reaction progress by TLC or HPLC until the starting ketone is consumed.

• Work-up:

  • Quench the reaction by adding a saturated solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the enantiomerically enriched 2-Amino-1-(4-phenoxyphenyl)ethanol.

Data Summary:

Parameter	Value	Reference
Catalyst	(R,R)-TsDPEN-RuCl	[6]
Hydrogen Donor	HCOOH/NEt₃ (5:2)	[6]
Solvent	Dichloromethane	-
Temperature	28 °C	-
Yield	Up to 95%	[6]
Enantiomeric Excess (ee)	Up to 99%	[6]

Alternative Green Approaches

While biocatalysis and asymmetric transfer hydrogenation are prominent green methods, other sustainable strategies are also being explored:

• Use of Greener Solvents: Replacing traditional volatile organic compounds (VOCs) with more environmentally friendly alternatives like deep eutectic solvents (DESs) or water can significantly improve the green profile of the synthesis.[7][8] DESs are mixtures of hydrogen bond donors and acceptors that form a eutectic with a melting point lower than the individual components.[8] They are often biodegradable, non-toxic, and have low volatility.[8]

• Catalytic Reductive Amination: A one-pot synthesis involving the reductive amination of a suitable precursor can offer high atom economy.[9] This approach combines the formation of an imine and its subsequent reduction in a single step, often using a heterogeneous catalyst that can be easily recovered and reused.[10]

• Flow Chemistry: Performing these syntheses in continuous flow reactors can offer better control over reaction parameters, improved safety, and easier scalability, further contributing to a greener process.

Conclusion

The synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol can be achieved through various green and sustainable methodologies. Biocatalytic kinetic resolution offers a route to both enantiomers with high optical purity, while asymmetric transfer hydrogenation provides a direct and highly efficient pathway to the desired chiral amino alcohol. By adopting these green chemistry principles and protocols, researchers and drug development professionals can significantly reduce the environmental footprint of their synthetic processes while maintaining high levels of efficiency and selectivity. The continued development of novel catalysts, greener solvents, and innovative process technologies will further advance the sustainable synthesis of this important pharmaceutical intermediate.

References

• Hu, P., Ben-David, Y., & Milstein, D. (2016). General Synthesis of Amino Acid Salts from Amino Alcohols and Basic Water Liberating H2. Journal of the American Chemical Society, 138(19), 6143–6146. Available from: [Link]

• (Reference on asymmetric synthesis of β-amino alcohols by transfer hydrogenation). Available from: [Link]

• Alcántara, A. R., et al. (2025). Green Pathways: Enhancing Amine Synthesis Using Deep Eutectic Solvents. MDPI. Available from: [Link]

• (Reference on enzymatic kinetic resolution of β-amino acid derivatives). Available from: [Link]

• Alcántara, A. R., et al. (2025). Green Pathways: Enhancing Amine Synthesis Using Deep Eutectic Solvents. Catalysts, 15(6), 586. Available from: [Link]

• (Reference on β-Amino alcohol synthesis by amination). Available from: [Link]

• (Reference on asymmetric hydrogenation). Available from: [Link]

• Kinage, A. K., et al. (2011). Highly Regio-Selective Synthesis of β-Amino Alcohol by Reaction with Aniline and Propylene Carbonate in Self Solvent System over Large Pore Zeolite Catalyst. Green and Sustainable Chemistry, 1(3), 85-93. Available from: [Link]

• (Reference on synthesis of optically active β-amino alcohols by asymmetric transfer hydrogenation). Available from: [Link]

• (Reference on enzymatic cascade for dynamic kinetic resolution of amines). Available from: [Link]

• (Reference on approaches to the asymmetric synthesis of unusual amino acids). Available from: [Link]

• (Reference on asymmetric hydrogenation of alpha-amino carbonyl compounds).

• (Reference on sustainable biocatalytic synthesis of β-hydroxyl-α-amino acids). Available from: [Link]

• (Reference on lipases-catalyzed enantioselective kinetic resolution). Available from: [Link]

• (Reference on synthesis of enantiopure 2-amino-1-phenyl and 2-amino-2-phenyl ethanols). Available from: [Link]

• (Reference on lipase-catalysed enzymatic kinetic resolution). Available from: [Link]

• (Reference on biocatalytic synthesis of chiral alcohols and amino acids). Available from: [Link]

• (Reference on production of phenoxyacetaldehyde).

• (Reference on reductions). Available from: [Link]

• (Reference on combined cycles of kinetic resolutions and re-racemization). Available from: [Link]

• (Reference on processes for producing optically active 2-amino-1-phenylethanol derivatives).

• (Reference on biocatalytic generation of o-quinone imines). Available from: [Link]

• Nainawat, A. K., & Sharma, I. K. (2016). Green Chemical Synthesis of Optically Pure 1-(4-Aminophenyl)Ethanol. Journal of Natural Products and Resources, 2(2), 112-115. Available from: [Link]

• (Reference on green and mechanochemical one-pot multicomponent synthesis). Available from: [Link]

• (Reference on biocatalytic synthesis of chiral alcohols and amino acids for development of pharmaceuticals). Available from: [Link]

• (Reference on green oxidative catalytic processes). Available from: [Link]

• Kulakov, I. V., et al. (2008). Synthesis of 2-(4-chlorobenzylamino)-1-(4-nitrophenyl)ethanol and its chemical transformations. Russian Journal of General Chemistry, 78(12), 2374-2378. Available from: [Link]

• (Reference on one-pot consecutive reductive amination synthesis). Available from: [Link]

• (Reference on the mechanism of catalytic O2 reduction). Available from: [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. research.tudelft.nl [research.tudelft.nl]
• 3. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. lirias.kuleuven.be [lirias.kuleuven.be]
• 10. labs.utsouthwestern.edu [labs.utsouthwestern.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol. It addresses common challenges and offers practical, field-tested solutions to optimize reaction yield and purity.

Synthesis Overview: A Common Synthetic Approach

The synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol typically involves the reduction of a corresponding α-aminoketone precursor, 2-amino-1-(4-phenoxyphenyl)ethanone. This reduction is a critical step that significantly influences the final yield and purity of the desired amino alcohol. A common and effective method for this transformation is catalytic hydrogenation.

A plausible reaction scheme involves the reduction of the ketone functionality of 2-amino-1-(4-phenoxyphenyl)ethanone using a suitable reducing agent and catalyst.

Troubleshooting Guide: Enhancing Reaction Yield

This section addresses specific issues that can arise during the synthesis, leading to suboptimal yields. The question-and-answer format is designed to provide direct and actionable advice.

Low or No Product Formation

Question: My reaction shows very low conversion of the starting material, 2-amino-1-(4-phenoxyphenyl)ethanone, to the desired product. What are the likely causes and how can I fix this?

Answer: Low conversion is a frequent challenge and can often be traced back to several key factors related to the catalyst, reaction conditions, and reagents.

• Catalyst Inactivity: The catalyst is the cornerstone of a successful hydrogenation.

  • Cause: Catalysts like Raney Nickel or Palladium on carbon (Pd/C) can lose activity due to improper storage, handling, or contamination. Raney Nickel, for instance, is often stored as a slurry in water or ethanol and should not be allowed to dry out.

  • Solution:

    • Use Fresh Catalyst: Always use a fresh batch of catalyst if you suspect deactivation.

    • Proper Handling: Handle the catalyst under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, especially for pyrophoric catalysts like Raney Nickel.

    • Catalyst Loading: Ensure the correct catalyst loading is used. A typical starting point is 5-10% by weight relative to the starting material.

• Inadequate Hydrogen Pressure: The pressure of hydrogen gas is a critical parameter in catalytic hydrogenation.

  • Cause: Insufficient hydrogen pressure can lead to a slow or incomplete reaction.

  • Solution: Most hydrogenations for this type of reduction proceed well at pressures ranging from 1 to 50 kg/cm ² G.[1] It is advisable to start at a moderate pressure (e.g., 5-10 kg/cm ² G) and increase if the reaction is sluggish. Ensure your reaction vessel is properly sealed to maintain pressure.

• Suboptimal Reaction Temperature: Temperature influences the reaction kinetics.

  • Cause: The reaction may be too slow at room temperature. Conversely, excessively high temperatures can lead to side reactions and decomposition.[2]

  • Solution: A temperature range of 30°C to 80°C is generally effective.[1] Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal temperature for your specific setup.

Formation of Impurities and Side Products

Question: My reaction yields the desired product, but it is contaminated with significant impurities. What are the common side reactions, and how can I minimize them?

Answer: The formation of byproducts is a common issue that can complicate purification and reduce the overall yield.

• Over-reduction:

  • Cause: Prolonged reaction times or harsh conditions (high temperature and pressure) can lead to the reduction of the phenyl rings.

  • Solution:

    • Reaction Monitoring: Closely monitor the reaction's progress. Stop the reaction as soon as the starting material is consumed.

    • Milder Conditions: Employ milder conditions, such as lower hydrogen pressure and temperature.

• Formation of Positional Isomers:

  • Cause: In some synthetic routes, the formation of the isomeric 1-amino-2-(4-phenoxyphenyl)ethanol can occur.[3]

  • Solution: The choice of synthetic route is crucial. If this is a persistent issue, consider alternative synthetic strategies that offer higher regioselectivity. Purification by column chromatography is often necessary to separate these isomers.

• Decomposition of Starting Material or Product:

  • Cause: The amino alcohol product or the starting aminoketone can be unstable under certain conditions, such as high temperatures or the presence of acidic or basic impurities.[4]

  • Solution:

    • Temperature Control: Maintain the reaction temperature within the optimal range.

    • pH Control: Ensure the reaction medium is neutral or slightly basic, as acidic conditions can promote side reactions.

Reaction Stalls Before Completion

Question: The reaction starts well but then stops before all the starting material is consumed. What could be causing this?

Answer: A stalled reaction can be frustrating. The issue often lies with the catalyst or the reaction environment.

• Catalyst Poisoning:

  • Cause: Impurities in the starting material, solvent, or even the hydrogen gas can "poison" the catalyst, rendering it inactive. Sulfur-containing compounds are notorious catalyst poisons.

  • Solution:

    • Purify Starting Materials: Ensure the 2-amino-1-(4-phenoxyphenyl)ethanone is of high purity. Recrystallization or column chromatography may be necessary.

    • Use High-Purity Solvents: Use anhydrous, high-purity solvents.

    • Purify Hydrogen Gas: If you suspect impurities in your hydrogen source, use a gas purifier.

• Insufficient Mixing:

  • Cause: In a heterogeneous catalytic reaction, efficient mixing is essential to ensure contact between the substrate, catalyst, and hydrogen.

  • Solution: Use a high-quality stir plate or overhead stirrer to ensure vigorous agitation of the reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the catalytic hydrogenation of 2-amino-1-(4-phenoxyphenyl)ethanone?

A1: Polar protic solvents are generally preferred for this type of reduction. Methanol and ethanol are excellent choices as they can dissolve the starting material and are compatible with most hydrogenation catalysts.[1] The solvent should be anhydrous to prevent any unwanted side reactions.

Q2: How can I effectively monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is a quick and effective method for monitoring the reaction. Use a suitable solvent system (e.g., ethyl acetate/hexane) to separate the starting material and the product. The product, being more polar due to the hydroxyl group, will have a lower Rf value than the starting ketone. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) is recommended.

Q3: My final product is difficult to purify. What are the best purification methods?

A3: Purification of 2-Amino-1-(4-phenoxyphenyl)ethanol can often be achieved by recrystallization from a suitable solvent system. If impurities are persistent, column chromatography on silica gel is a reliable method. A gradient elution starting with a non-polar solvent and gradually increasing the polarity (e.g., from hexane to ethyl acetate) is typically effective.

Q4: Can I use other reducing agents besides catalytic hydrogenation?

A4: Yes, other reducing agents can be used. Sodium borohydride (NaBH4) in a protic solvent like methanol or ethanol is a common alternative for reducing ketones. However, catalytic hydrogenation is often preferred for its cleaner reaction profile and higher yields in many cases. The choice of reducing agent may depend on the scale of the reaction and the available equipment.

Experimental Protocols

General Procedure for Catalytic Hydrogenation

• Reaction Setup: In a suitable hydrogenation vessel, dissolve 2-amino-1-(4-phenoxyphenyl)ethanone (1.0 eq) in an appropriate solvent (e.g., methanol or ethanol).

• Catalyst Addition: Carefully add the hydrogenation catalyst (e.g., 5-10 wt% Raney Nickel or 5% Pd/C) under an inert atmosphere.

• Hydrogenation: Seal the vessel and purge it with hydrogen gas several times. Pressurize the vessel to the desired hydrogen pressure (e.g., 5-10 kg/cm ² G).

• Reaction: Stir the mixture vigorously at the desired temperature (e.g., 40-60°C) and monitor the reaction progress by TLC or HPLC.

• Work-up: Once the reaction is complete, carefully depressurize the vessel and purge with an inert gas. Filter the reaction mixture through a pad of celite to remove the catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography.

Table 1: Recommended Reaction Parameters

Parameter	Recommended Range	Notes
Catalyst	Raney Nickel, Pd/C	Ensure catalyst is active.
Catalyst Loading	5-10 wt%	May need optimization.
Solvent	Methanol, Ethanol	Use anhydrous grade.
Hydrogen Pressure	1-50 kg/cm ² G[1]	Start with a moderate pressure.
Temperature	30-80°C[1]	Monitor for side reactions at higher temperatures.
Reaction Time	2-24 hours	Monitor by TLC/HPLC.

Visualizing the Workflow

The following diagram illustrates the general workflow for the synthesis and troubleshooting of 2-Amino-1-(4-phenoxyphenyl)ethanol.

Caption: General workflow for the synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol.

References

• Process for preparing 2-(o-aminophenyl)ethanol.
• What are some common causes of low reaction yields? : r/Chempros. Reddit.
• Common ways to lose product and reduce yield? : r/chemistry. Reddit.
• Processes for producing optically active 2-amino-1-phenylethanol derivatives.

Sources

• 1. US4937382A - Process for preparing 2-(o-aminophenyl)ethanol - Google Patents [patents.google.com]
• 2. reddit.com [reddit.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. reddit.com [reddit.com]

Technical Support Center: Catalyst Optimization for 2-Amino-1-(4-phenoxyphenyl)ethanol Synthesis

Introduction: The "Stalled Reaction" Phenomenon

Welcome to the Technical Support Center. If you are accessing this guide, you are likely experiencing a stalled hydrogenation reaction or poor conversion rates during the synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol .

This transformation typically involves the catalytic reduction of an

-amino ketone intermediate (2-amino-1-(4-phenoxyphenyl)ethanone).[1][2] While thermodynamically favorable, this reaction is notoriously difficult due to catalyst poisoning and dimerization .[1]

The primary culprit is often the substrate itself.[1] The free amine group (

) in the -position to the carbonyl acts as a potent Lewis base, coordinating strongly to the active sites of heterogeneous catalysts (Pd, Pt, or Ru), effectively "choking" the reaction.

Part 1: Diagnostic Hub – Identifying the Poison[1]

Before altering your protocol, confirm the nature of the failure. Use this diagnostic matrix to identify if catalyst poisoning is the root cause.

Symptom	Likely Cause	Verification Test
Rapid Stall (Reaction stops at <10% conversion)	Halide Poisoning (from Friedel-Crafts precursors)	Check feedstock for residual Cl/Br (Beilstein test or Ion Chromatography).[1][2]
Slow Death (Rate decays over hours; stops at 50-70%)	Amine Poisoning (Product inhibition)	Spike the reaction with 1 eq. of HCl.[2] If rate recovers, it is amine poisoning.[1][2]
Color Change (Solution turns dark orange/brown)	Dimerization (Pyrazine formation)	TLC/HPLC analysis showing a new non-polar spot (dimer).[2]
No Initiation (Zero H2 uptake)	Sulfur Poisoning or Oxidized Catalyst	Check starting material synthesis route (e.g., sulfonyl chlorides used?).[2]

Part 2: The Mechanism of Failure

To solve the problem, you must understand the molecular competition occurring on the catalyst surface.[1]

The Poisoning Pathway

In a neutral solvent, the

-amino ketone exists as a free amine.[1] The nitrogen lone pair binds to the metal surface ( ) more strongly than the carbonyl oxygen or the molecule. This blocks the active site.[1][3][4] Furthermore, free -amino ketones are unstable and prone to self-condensation to form dihydropyrazines, which are also catalyst poisons.[1][2]

The Acid Solution (Protonation Strategy)

By converting the amine to its ammonium salt (

) using a mineral acid (HCl or ), you eliminate the lone pair.[2] The ammonium group cannot coordinate to the metal, leaving the active sites free for hydrogen and carbonyl binding.[1]

Figure 1: Mechanism of amine poisoning versus the protonation strategy.[1][2] In neutral media, the amine binds the metal (Red). In acidic media, the ammonium salt does not bind, allowing hydrogenation (Green).

Part 3: Optimized Experimental Protocol

Objective: Synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol hydrochloride via hydrogenation of the ketone hydrochloride salt.

Reagents & Equipment

• Substrate: 2-Amino-1-(4-phenoxyphenyl)ethanone (crude or purified).

• Catalyst: 10% Pd/C (50% water wet) OR 5% Pt/C (if dehalogenation is a concern).[2]

• Solvent: Methanol (MeOH) or Ethanol (EtOH).[2][5]

• Additive: Concentrated HCl (1.1 - 1.5 equivalents relative to amine).[1][2]

• Equipment: High-pressure autoclave or Parr shaker.

Step-by-Step Procedure

• Feedstock Pre-treatment (Critical):

  • If your starting material was made via Friedel-Crafts (e.g., from phenol and chloroacetyl chloride followed by amination), it likely contains residual halides.[1][2]

  • Action: Dissolve the crude amino-ketone in MeOH/HCl and treat with activated carbon for 30 mins. Filter before hydrogenation.[1][2]

• Reaction Setup:

  • Dissolve 10.0 g of 2-Amino-1-(4-phenoxyphenyl)ethanone in 100 mL of MeOH.

  • Add Acid: Slowly add 1.2 equivalents of concentrated HCl. Verify pH is < 2.[1][2]

  • Why? This ensures the amine is fully protonated to the ammonium salt.[1]

  • Add 1.0 g of 10% Pd/C (wet).[2] Note: Load is 10 wt% relative to substrate.[1][6]

• Hydrogenation:

  • Purge the vessel 3x with Nitrogen, then 3x with Hydrogen.[1]

  • Pressurize to 3–5 bar (45–75 psi) .

  • Heat to 40–50°C .

  • Stirring: Set to maximum RPM (mass transfer limited).

• Monitoring:

  • Monitor

    uptake. Reaction should complete in 2–6 hours.[1][2]

  • Checkpoint: If uptake stops early, do not add more catalyst immediately.[1][2] Check pH. If pH > 3, add more acid.[1][2]

• Work-up:

  • Filter catalyst over Celite.[1][2]

  • Concentrate the filtrate to obtain the hydrochloride salt of the product.[1]

  • Neutralization (Optional): If the free base is required, neutralize with NaOH after catalyst removal to avoid poisoning the catalyst during workup.[1]

Part 4: Troubleshooting FAQs

Q1: I am using the hydrochloride salt, but the reaction still dies at 60%. Why? A: Check for halide poisoning .[1][2] If your precursor synthesis involved Chloroacetyl chloride or Bromoacetyl bromide, residual halide ions (

, ) act as irreversible poisons for Palladium.[1][2]

• Fix: Switch to a Pt/C (Platinum on Carbon) catalyst, which is more resistant to halide poisoning than Palladium.[1][2] Alternatively, perform a rigorous water/base wash of the organic precursor before salt formation.[1]

Q2: Can I use Raney Nickel instead of Pd/C? A: Yes, but with caution.[1] Raney Nickel is less sensitive to amine poisoning but highly sensitive to acidic conditions (it dissolves/leaches Ni).[2]

• Protocol Shift: If using Raney Ni, do not add acid. Instead, run at higher pressure (50–80 bar) and temperature (80°C).[2] Note that Raney Ni may cause ether cleavage of the phenoxy group at high temperatures.[1]

Q3: My product has a "dimer" impurity (M+ = 2x - H2O). A: This is a dihydropyrazine derivative formed by the condensation of two amino-ketone molecules.[1][2]

• Fix: This only happens when the amine is free.[1] Ensure you are adding the acid before heating the reaction.[1] Keep the temperature low (<40°C) during the initial mixing.

Q4: How do I regenerate the Pd/C catalyst? A: For this specific reaction, regeneration is difficult due to the strong adsorption of organic by-products.[1] However, you can try:

• Wash with hot methanol.[1][2]

• Wash with 1M acetic acid (to remove amines).[2]

• Wash with water.[1][2]

• Note: If poisoned by sulfur or halides, regeneration is usually not economically viable; replace the catalyst.[1]

Part 5: Troubleshooting Decision Tree

Use this flow to make real-time decisions during your experiment.

Figure 2: Decision tree for troubleshooting stalled hydrogenation reactions.

References

• ChemicalBook. (n.d.).[2] 2-(4-Aminophenyl)ethanol synthesis methods and protocols. Retrieved from [2]

• Google Patents. (1990).[2] Process for preparing 2-(o-aminophenyl)ethanol (US4937382A).[1][2] Retrieved from [2]

• BenchChem. (2025).[2][7] Dealing with catalyst poisoning in the hydrogenation for synthesis. Retrieved from [2]

• Study.com. (n.d.).[2] Hydrogenation of Ketone: Catalysts, Mechanisms & Examples. Retrieved from

• National Institutes of Health (NIH). (2024).[2] Manganese-Catalyzed Hydrogenation of Amides and Polyurethanes: Is Catalyst Inhibition an Additional Barrier? Retrieved from [2]

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Reference Data & Comparative Studies

A Comprehensive Guide to the Structural Characterization of 2-Amino-1-(4-phenoxyphenyl)ethanol: A Comparative Analysis Focused on X-ray Diffraction

Abstract

In the landscape of pharmaceutical development, the precise characterization of an Active Pharmaceutical Ingredient (API) is not merely a regulatory formality but the bedrock of safety, efficacy, and reproducibility. 2-Amino-1-(4-phenoxyphenyl)ethanol, an aryl ethanolamine derivative, represents a class of compounds where subtle changes in its solid-state form can have profound implications. The ability of a solid to exist in multiple crystalline forms, known as polymorphism, can significantly alter critical physicochemical properties including solubility, dissolution rate, and stability, which in turn affect a drug's bioavailability and therapeutic outcome.[1][2][3]

This guide presents a comprehensive framework for the structural elucidation of 2-Amino-1-(4-phenoxyphenyl)ethanol crystals. While a definitive public crystal structure for this specific molecule is not currently available in leading crystallographic databases[4][5], this document serves as an expert-level protocol and comparative analysis. We will detail the gold-standard methodology, X-ray Diffraction (XRD), explaining the causality behind each experimental step from crystallization to data interpretation.[6] Furthermore, we will objectively compare the definitive structural information provided by XRD with the complementary data obtained from other essential analytical techniques, providing researchers and drug development professionals with a robust, self-validating workflow for comprehensive solid-state characterization.

Part 1: The Primacy of X-ray Diffraction in Structural Elucidation

The unambiguous determination of a crystalline solid's three-dimensional structure is the primary goal of solid-state characterization. While various techniques can probe the properties of a material, X-ray Diffraction (XRD) stands alone in its ability to map the precise arrangement of atoms in a crystal lattice. This provides definitive information on molecular conformation, bond lengths, bond angles, and intermolecular interactions, such as hydrogen bonding, that dictate the crystal's overall packing and properties.[6]

Single-Crystal XRD (SC-XRD) vs. Powder XRD (PXRD)

Understanding the distinction between single-crystal and powder XRD is fundamental to designing a robust characterization strategy. SC-XRD is the definitive method for determining the absolute structure of a new crystalline form. It requires a single, high-quality crystal, and the resulting data allows for the complete solution of the crystal structure. Conversely, Powder XRD (PXRD) is used on a microcrystalline powder and produces a diffraction pattern that serves as a unique "fingerprint" for a specific crystalline phase.[6][7] It is the workhorse for routine identification, polymorph screening, and quality control of bulk material.

Feature	Single-Crystal XRD (SC-XRD)	Powder XRD (PXRD)
Sample Type	A single, well-ordered crystal (typically 0.1-0.3 mm)	Polycrystalline powder (milligrams to grams)
Information	Absolute 3D atomic arrangement, unit cell, space group, bond lengths/angles	"Fingerprint" pattern, lattice parameters, phase identification & quantification, crystallinity
Primary Use	Unambiguous structure determination of a new solid form	Polymorph screening, quality control, batch consistency, purity analysis
Pros	Provides the most complete and definitive structural data	High-throughput, non-destructive, requires small amount of bulk sample
Cons	Growing suitable single crystals can be a major bottleneck	Provides averaged data; cannot solve a structure from first principles

The Search for Existing Data: A Necessary First Step

Before embarking on a full crystallographic study, a thorough search of existing databases is crucial. This avoids redundant work and provides a baseline for comparison. The primary repositories for small-molecule organic crystal structures are:

• The Cambridge Structural Database (CSD): Curated by the Cambridge Crystallographic Data Centre (CCDC), this is the world's most comprehensive repository for small-molecule organic and metal-organic crystal structures.[8][4]

• The Crystallography Open Database (COD): An open-access collection of crystal structures for organic, inorganic, and metal-organic compounds.[5]

Data within these databases are typically stored in the Crystallographic Information File (CIF) format, a standard text file format endorsed by the International Union of Crystallography (IUCr) that contains all the necessary information about the crystal structure determination.[9]

Part 2: Experimental Workflow for Crystal Structure Determination

Step 1: Synthesis and Crystallization

The journey to a crystal structure begins with the synthesis of the compound and, critically, the growth of high-quality crystals. The synthesis of aryl ethanolamines like the target compound can be achieved through various established organic chemistry routes.[10][11][12][13] However, the crystallization process is often more empirical and requires screening a wide range of conditions to encourage the formation of single crystals and to discover potential polymorphs.

Protocol: Polymorph and Crystallization Screening

• Material Purity: Ensure the starting material, 2-Amino-1-(4-phenoxyphenyl)ethanol, is of the highest possible purity (>99%) to avoid impurities inhibiting crystal growth.

• Solvent Selection: Prepare saturated or near-saturated solutions of the compound in a diverse range of solvents (e.g., ethanol, methanol, acetonitrile, acetone, ethyl acetate, toluene, water) at a slightly elevated temperature.

• Screening Methods:

  • Slow Evaporation: Loosely cap the vials and allow the solvent to evaporate slowly at a constant temperature (e.g., room temperature, 4°C). This is often the simplest and most effective method.

  • Solvent/Anti-Solvent Diffusion: In a small vial, dissolve the compound in a good solvent. Carefully layer a miscible "anti-solvent" (in which the compound is poorly soluble) on top. Crystals may form at the interface as the solvents slowly mix. A common combination is ethanol/water.[1]

  • Cooling Crystallization: Prepare a saturated solution at an elevated temperature and allow it to cool slowly and undisturbed to room temperature or below.

• Harvesting and Analysis: Carefully harvest any resulting crystals. Examine them under a microscope for suitability for SC-XRD. Analyze the bulk material from each condition using PXRD to identify different crystalline "fingerprints," which indicate the discovery of different polymorphs or solvates.

Caption: Workflow for crystallization and polymorph screening.

Step 2: Single-Crystal X-ray Diffraction (SC-XRD) Protocol

• Crystal Selection & Mounting: Under a polarized light microscope, select a well-formed crystal with sharp edges and no visible defects. Mount the crystal on a cryo-loop using a minimal amount of cryo-protectant oil.

• Data Collection: Mount the loop on the goniometer head of a single-crystal diffractometer. A stream of cold nitrogen (typically 100 K) is used to flash-cool the crystal, which minimizes thermal motion and radiation damage.

• Unit Cell Determination: Collect a few initial frames to determine the crystal's unit cell parameters and Bravais lattice.

• Full Data Collection: A full sphere of diffraction data is collected by rotating the crystal through a series of angles (e.g., omega and phi scans) while exposing it to a monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation).

• Data Reduction: The raw diffraction intensities are integrated, corrected for experimental factors (like absorption), and scaled to produce a final reflection file.

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• 5. Crystallography Open Database: Search results [qiserver.ugr.es]
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• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Reference Standards for 2-Amino-1-(4-phenoxyphenyl)ethanol Quality Control

For researchers, scientists, and professionals in drug development, the integrity of a reference standard is the bedrock of reliable and reproducible results. This guide provides an in-depth technical comparison of the methodologies and quality attributes pertinent to the qualification of 2-Amino-1-(4-phenoxyphenyl)ethanol reference standards. By understanding the nuances of analytical validation and potential impurities, you can ensure the accuracy of your research and the quality of your developmental pipeline.

The Critical Role of a Well-Characterized Reference Standard

2-Amino-1-(4-phenoxyphenyl)ethanol is an amino alcohol, a class of compounds with significant applications in pharmaceutical and chemical research.[] As a key building block or intermediate, the purity and identity of its reference standard directly impact the validity of experimental outcomes. A reference standard serves as the benchmark against which new batches of the compound are measured, making its comprehensive characterization non-negotiable. The quality of a reference standard is defined by several key attributes: identity, purity, potency, and a well-defined impurity profile.

Key Quality Attributes and Analytical Methodologies

The qualification of a 2-Amino-1-(4-phenoxyphenyl)ethanol reference standard necessitates a multi-pronged analytical approach. No single technique can provide a complete picture of the standard's quality. Instead, a suite of orthogonal methods should be employed to build a comprehensive profile.

Identity Confirmation

Before any quantitative analysis, the identity of the material must be unequivocally confirmed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for elucidating the molecular structure of 2-Amino-1-(4-phenoxyphenyl)ethanol. The chemical shifts, coupling constants, and integration of the proton signals, along with the carbon spectrum, provide a detailed fingerprint of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, which can be used to confirm the elemental composition of the molecule. Fragmentation patterns observed in MS/MS experiments can further corroborate the proposed structure.

• Infrared (IR) Spectroscopy: IR spectroscopy is a valuable technique for confirming the presence of key functional groups, such as the hydroxyl (-OH), amine (-NH₂), and ether (C-O-C) groups present in 2-Amino-1-(4-phenoxyphenyl)ethanol.[2]

Purity Assessment and Impurity Profiling

Purity is a critical attribute of a reference standard. The presence of impurities can lead to inaccurate quantification and potentially interfere with biological assays. Impurity profiling, the identification and quantification of these unwanted components, is therefore a crucial aspect of quality control.[3]

Common Analytical Techniques for Purity and Impurity Analysis:

Analytical Technique	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity	High resolution, sensitive, widely applicable	May require derivatization for UV-inactive compounds
Gas Chromatography (GC)	Separation based on volatility and polarity	Excellent for volatile impurities	Requires derivatization for non-volatile compounds
Capillary Electrophoresis (CE)	Separation based on charge-to-mass ratio	High efficiency, small sample volume	Lower sensitivity for some analytes compared to HPLC

Experimental Protocol: A General HPLC Method for Purity Analysis

A robust reverse-phase HPLC method is a cornerstone for the purity assessment of 2-Amino-1-(4-phenoxyphenyl)ethanol.

• Column: C18 stationary phase (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the phenoxy-phenyl chromophore.

• Injection Volume: 10 µL.

• Data Analysis: The purity is determined by calculating the area percentage of the main peak relative to the total peak area.

Understanding Potential Impurities:

The synthesis of 2-Amino-1-(4-phenoxyphenyl)ethanol can give rise to several process-related impurities. A common synthetic route involves the reduction of a corresponding amino ketone.[4] Potential impurities could include:

• Starting materials: Unreacted 2-amino-1-(4-phenoxyphenyl)ethanone.

• By-products: Products from side reactions, such as over-reduction or rearrangement products.

• Residual solvents: Solvents used in the synthesis and purification steps.

A logical workflow for the qualification and use of a 2-Amino-1-(4-phenoxyphenyl)ethanol reference standard is depicted below.

Caption: Workflow for the qualification and use of a reference standard.

Comparison with Alternatives: In-house vs. Commercially Sourced Standards

Researchers often face the choice between preparing a reference standard in-house or purchasing one from a commercial supplier.

Feature	In-house Prepared Standard	Commercially Sourced Standard
Characterization	Responsibility of the end-user, requires extensive analytical resources.	Typically comes with a Certificate of Analysis (CoA) detailing identity, purity, and other relevant data.
Traceability	May lack traceability to a primary standard.	Often traceable to national or international standards (e.g., USP, EP).
Cost	Lower initial cost for the material itself.	Higher upfront cost.
Time Investment	Significant time required for synthesis, purification, and characterization.	Readily available, saving significant time.
Regulatory Acceptance	May not be suitable for regulatory submissions without extensive validation.	Generally accepted by regulatory agencies if sourced from a reputable supplier.

While in-house preparation offers cost savings on the material, the investment in analytical resources and time for thorough characterization can be substantial. For applications in regulated environments, a commercially sourced, well-characterized reference standard from an accredited supplier is often the more prudent choice.

Conclusion: Ensuring Data Integrity Through Rigorous Quality Control

The quality of a 2-Amino-1-(4-phenoxyphenyl)ethanol reference standard is paramount for the generation of reliable and reproducible scientific data. A comprehensive analytical approach, encompassing identity confirmation, purity assessment, and impurity profiling, is essential for its qualification. By understanding the principles and methodologies outlined in this guide, researchers and drug development professionals can make informed decisions regarding the selection and use of reference standards, ultimately contributing to the integrity and success of their scientific endeavors.

References

• PubChem. (n.d.). (1S,2R)-(+)-2-Amino-1,2-diphenylethanol. Retrieved from [Link]

• APG Pharma. (n.d.). Pharmacopeia: EP, USP and JP. Retrieved from [Link]

• Lohse, O., & Spöndlin, C. (1997). Efficient Preparation of (R)- and (S)-2-Amino-1-phenylethanol. Organic Process Research & Development, 1(5), 345-347.

• Chemsrc. (n.d.). 2-Amino-1-(4-methoxyphenyl)ethanol. Retrieved from [Link]

• U.S. Pharmacopeia. (2004). Alcohol. In USP 27/NF 22.

• U.S. Environmental Protection Agency. (n.d.). Ethanol, 2-amino-. Retrieved from [Link]

• International Council on Amino Acid Science. (n.d.). Analysis of Amino Acids. Retrieved from [Link]

• Nippon Nyukazai Co., Ltd. (2018).

• U.S. Pharmacopeia. (n.d.). Monoethanolamine. Retrieved from [Link]

• AMINO GmbH. (n.d.). Quality controls at all levels. Retrieved from [Link]

• European Patent Office. (n.d.). Processes for producing optically active 2-amino-1-phenylethanol derivatives. Retrieved from [Link]

• Gotor, V., Alfonso, I., & García-Urdiales, E. (2006). Synthesis of Enantiopure 2-Amino-1-phenyl and 2-Amino-2-phenyl Ethanols Using Enantioselective Enzymatic Epoxidation and Regio- and Diastereoselective Chemical Aminolysis. Tetrahedron: Asymmetry, 17(3), 372-376.
• Yoo, H., et al. (2023). The multilayered regulation of aromatic amino acid biosynthesis in plants. Trends in Biochemical Sciences.
• Tsikas, D. (2023). Quality Control in Targeted GC-MS for Amino Acid-OMICS. Metabolites, 13(9), 986.
• Wang, Y., et al. (2015). Reduction of Chiral Amino Acids Based on Current Method. Journal of Organic & Inorganic Chemistry.
• Fu, Q., et al. (2012). Synthesis and Impurity Profiling of MDMA Prepared From Commonly Available Starting Materials.
• Jarrahpour, A. A., & Zarei, M. (2004). Synthesis of 2-({[4-(4-{[(E)-1-(2-hydroxy-3-methoxyphenyl) methylidene]amino}phenoxy)phenyl]imino}methyl)- 6 -methoxy phenol. Molbank, 2004(1), M352.
• Nath, D., & Sharma, B. (2019). Impurity Profiling-A Significant Approach in Pharmaceuticals. Current Pharmaceutical Analysis, 15(7), 683-692.
• Verweij, A. M. (1993). A review of impurity profiling and synthetic route of manufacture of methylamphetamine, 3,4-methylenedioxymethylamphetamine, amphetamine, dimethylamphetamine and p-methoxyamphetamine.

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• 4. jocpr.com [jocpr.com]

Technical Guide: Elemental Analysis and Composition Verification of 2-Amino-1-(4-phenoxyphenyl)ethanol

Executive Summary & Compound Profile

In the development of phenylethanolamine-based therapeutics, 2-Amino-1-(4-phenoxyphenyl)ethanol serves as a critical scaffold.[1] Its structural integrity—specifically the stoichiometry of the primary amine and the phenoxy ether linkage—directly impacts downstream coupling efficiency and biological potency.

This guide moves beyond basic "Certificate of Analysis" generation. It compares the two dominant methodologies for verifying the elemental composition of this compound: Classical Combustion Analysis (CHN) versus Quantitative NMR (qNMR) . While CHN remains the regulatory gold standard for bulk characterization, this guide argues for a hybrid approach, demonstrating how qNMR resolves ambiguities caused by the hygroscopic nature of the amino-alcohol moiety.

Compound Specification

Property	Detail
IUPAC Name	2-Amino-1-(4-phenoxyphenyl)ethanol
Formula
Molecular Weight	229.28 g/mol
Key Functional Groups	Primary Amine ( ), Secondary Alcohol ( ), Diphenyl Ether
Critical Challenge	The amino-alcohol tail is prone to forming carbamates ( absorption) and retaining lattice water, skewing elemental data.[1][2]

Comparative Analysis: Combustion (CHN) vs. qNMR

The industry standard relies on combustion analysis, but for polar intermediates like 2-Amino-1-(4-phenoxyphenyl)ethanol, this method often yields "false failures" due to solvent entrapment.[1] We compare the performance of the product verification methods below.

Method A: Automated Combustion Analysis (CHN)

The Macroscopic Standard

Mechanism: High-temperature combustion (>900°C) in an oxygen-rich environment converts the sample into simple gases (

, , ).[1] These are separated via GC or adsorption columns and quantified via Thermal Conductivity Detection (TCD).[1]

• Pros:

  • Regulatory Acceptance: The primary method for establishing bulk purity in IND/NDA filings.[1]

  • Total Mass Balance: Accounts for all material present (including inorganic salts if ash analysis is added).

• Cons:

  • Non-Specific: Cannot distinguish between the analyte and an isomer or a solvent (e.g., water contributes to %H).

  • Sample Consumption: Destructive (requires 1–3 mg).[1]

  • The "Amine Trap": This specific compound absorbs atmospheric

    rapidly, forming carbamate species that inflate %C values.[1]

Method B: Quantitative NMR (qNMR)

The Molecular Specificity Alternative

Mechanism: Uses the direct proportionality between signal integration and the number of nuclei.[3] By adding a certified internal standard (IS) of known purity, the absolute mass fraction of the analyte is calculated.

• Pros:

  • Orthogonal Specificity: Distinguishes the target molecule from residual solvents (water, ethanol) and inorganic salts.

  • Speed: No need for extensive drying cycles if the impurity is just water (water signal is excluded from integration).

• Cons:

  • Setup Complexity: Requires precise weighing (metrology grade) and

    relaxation optimization.

  • Signal Overlap: Aromatic protons of the phenoxy group may overlap with common internal standards.[1]

Performance Data Comparison

The following table simulates a typical validation scenario where a "wet" batch of 2-Amino-1-(4-phenoxyphenyl)ethanol is analyzed.

Parameter	Theoretical Value	CHN Result (Undried Sample)	qNMR Result (DMSO- )	Interpretation
Carbon (%)	73.34	71.15 ( )	73.31 (Calc.)[1]	CHN fails due to water weight diluting %C.
Hydrogen (%)	6.59	6.85 ( )	6.60 (Calc.)	Excess H from trapped .[1]
Nitrogen (%)	6.11	5.92 ( )	6.10 (Calc.)	Dilution effect observed.[1]
Purity Assignment	100%	96.8% (False Low)	99.2% (True Value)	qNMR correctly ignores water; CHN requires drying.[1]

Decision Framework & Workflow

The following diagram illustrates the logical flow for selecting the correct verification method based on sample status.

Figure 1: Analytical decision matrix. qNMR is preferred for hygroscopic samples to avoid false failures in combustion analysis.

Detailed Experimental Protocols

Protocol A: High-Precision CHN Analysis

Objective: Minimize atmospheric interference to achieve <0.4% error.

• Sample Preparation:

  • Dry the sample in a vacuum oven at 40°C over phosphorous pentoxide (

    ) for 12 hours. Note: Higher temperatures may degrade the amine.

  • Transfer sample to a glovebox or desiccated chamber immediately.[1]

• Weighing:

  • Use tin capsules (Sn) for the sample.[1]

  • Add Tungsten (VI) Oxide (

    ) (approx. 10 mg) as a combustion aid.[1]

  • Causality: The phenoxy ring is stable;

    prevents incomplete combustion (soot formation) which causes low %C readings.[1]

• Instrument Parameters (Typical):

  • Combustion Temp: 980°C.[1]

  • Reduction Temp: 650°C.[1]

  • Carrier Gas: Helium (Flow 120 mL/min).[1]

Protocol B: qNMR Purity Determination

Objective: Absolute quantification using Internal Standard (IS).[1]

• Internal Standard Selection:

  • Recommended: Maleic Acid (TraceCERT® grade).[1]

  • Reasoning: Maleic acid provides a sharp singlet at

    6.2 ppm (in DMSO- ), which is distinct from the aromatic region (6.8–7.5 ppm) and the aliphatic region (2.5–4.0 ppm) of the analyte.

• Solvent System:

  • Solvent: DMSO-

    (99.9% D).

  • Reasoning: The amino-alcohol is moderately polar;

    may cause broadening of the amine/hydroxyl protons due to exchange. DMSO ensures sharp signals.[1]

• Acquisition Parameters:

  • Pulse Angle: 90°.[1]

  • Relaxation Delay (

    ): 60 seconds .

  • Critical Step: The

    relaxation time of the aromatic protons can be long (3-5s). must be to ensure full magnetization recovery, otherwise integration will be artificially low.[1]

  • Scans: 16 or 32 (for S/N > 250:1).

Mechanistic Verification Pathway

To ensure the chemical structure is intact before quantifying, the following signaling pathway confirms the connectivity.

Figure 2: Structural confirmation via HRMS prior to elemental quantification. The detection of specific neutral losses (water/ammonia) confirms the amino-ethanol side chain.

Conclusion and Recommendation

For 2-Amino-1-(4-phenoxyphenyl)ethanol , relying solely on CHN analysis is risky due to the molecule's hygroscopicity and amine reactivity.[1]

• For Routine Batch Release: Use qNMR with Maleic Acid in DMSO-

  .[1] It is faster and disentangles water content from chemical purity.[1]

• For Regulatory Filing: Perform CHN Analysis only after a rigorous vacuum drying protocol (

  , 40°C) to meet the theoretical tolerance.

• Best Practice: Always run a preliminary HRMS to confirm the phenoxy-ether stability before investing time in quantitative analysis.[1]

References

• ASTM International. (2019).[1] ASTM E258-07: Standard Test Method for Total Nitrogen in Organic Materials by Modified Kjeldahl Method (Withdrawn 2019).[1] ASTM International.[1] [Link]

• Pauli, G. F., et al. (2014).[1] "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 57(22), 9220–9231.[1] [Link]

• BIPM. (2023). "Quantitative NMR (qNMR) Internal Standard Reference Data." Bureau International des Poids et Mesures.[1] [Link]

• PubChem. (2025).[1][2] "2-(4-Aminophenoxy)ethanol Compound Summary." National Library of Medicine.[1] [Link]

• Hiden Analytical. (2024).[1][4] "How are Mass Spectrometers Used in Gas Analysis?" Hiden Analytical Applications. [Link]

Sources

• 1. Phenoxyethanol - Wikipedia [en.wikipedia.org]
• 2. 2-(4-Aminophenoxy)ethanol | C8H11NO2 | CID 80892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. emerypharma.com [emerypharma.com]
• 4. How are Mass Spectrometers Used in Gas Analysis? - Hiden Analytical [hidenanalytical.com]

Safety & Regulatory Compliance

2-Amino-1-(4-phenoxyphenyl)ethanol proper disposal procedures

This guide provides a definitive, operational standard for the disposal of 2-Amino-1-(4-phenoxyphenyl)ethanol (CAS: 153285-74-6).[1] It is designed for researchers and safety officers requiring immediate, actionable protocols that comply with GLP (Good Laboratory Practice) and RCRA (Resource Conservation and Recovery Act) standards.[1]

Part 1: Executive Safety & Disposal Card

Immediate Action Summary for Laboratory Personnel

Parameter	Critical Data
Chemical Name	2-Amino-1-(4-phenoxyphenyl)ethanol
CAS Number	153285-74-6 (Verify on specific vendor label)
Molecular Formula	C₁₄H₁₅NO₂
Primary Hazard	Irritant / Toxic. Amino-alcohol moiety poses skin/eye corrosion risks; phenyl ether moiety suggests potential aquatic toxicity.[1]
Waste Class	Non-Halogenated Organic. High BTU value suitable for fuel blending/incineration.[1]
Incompatibility	Oxidizers, Acids, Acid Chlorides. Violent reaction possible with strong oxidizers; exothermic reaction with acids.[1]
Disposal Method	High-Temperature Incineration. Do not discharge to sewer.[1]

Part 2: Chemical Profile & Hazard Identification

Understanding the molecule is the first step to safe disposal.[1]

2.1 Physicochemical Properties Relevant to Disposal

This compound features a lipophilic diphenyl ether tail and a polar amino-ethanol head.[1] This amphiphilic nature dictates its solubility and waste stream classification.[1]

Property	Value / Characteristic	Implication for Disposal
Physical State	Solid (typically off-white powder)	Must be dissolved or containerized as solid waste.[1]
Solubility	Soluble in DMSO, Methanol, Ethanol.[1] Sparingly soluble in water.[1]	Rinse glassware with ethanol/methanol, not water alone.[1]
Acidity (pKa)	Basic (Amine ~9.0 - 9.[1]5)	Will neutralize acids exothermically.[1] Keep away from acidic waste streams.[1][2]
Stability	Stable under normal conditions.[1]	No risk of peroxide formation (unlike simple ethers), but avoid prolonged air exposure.[1]

2.2 GHS Hazard Classification[1]

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

• Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[1]

• Specific Target Organ Toxicity (Single): Category 3 (Respiratory irritation).[1]

Part 3: Pre-Disposal Segregation & Treatment

The "Golden Rule" of chemical waste: Segregate at the source.[1]

3.1 Compatibility Matrix

Mixing incompatible waste streams is the leading cause of laboratory accidents.[1] Use the following matrix to determine where to place this waste.

Waste Stream	Compatibility	Action
Non-Halogenated Organics	Compatible	PREFERRED. Mix with acetone, methanol, ethanol, or toluene waste.[1]
Halogenated Organics	Compatible	Acceptable, but increases disposal cost.[1] Avoid if possible.
Aqueous Acid	INCOMPATIBLE	DANGER. Exothermic neutralization.[1] May precipitate the phenol ether.[1]
Oxidizers (Nitric/Peroxides)	INCOMPATIBLE	DANGER. Potential for fire/explosion due to amine oxidation.[1]
Aqueous Base	Compatible	Acceptable, but organic content may violate sewer discharge limits.[1]

3.2 Decision Tree: Waste Segregation Workflow

The following logic gate ensures the material ends up in the correct regulatory stream.

Figure 1: Logical decision tree for segregating 2-Amino-1-(4-phenoxyphenyl)ethanol waste streams.

Part 4: Detailed Disposal Procedures

Scenario A: Disposal of Pure Solid (Expired or Unused)

Best for: Old reagent bottles, excess weighing boat solids.[1]

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1]

• Labeling: Affix a hazardous waste tag.

  • Constituents: "2-Amino-1-(4-phenoxyphenyl)ethanol" (99%).[1]

  • Hazards: Check "Toxic" and "Irritant".[1]

• Storage: Keep container closed tightly. Store in the "Solid Waste" satellite accumulation area.[1]

• Final Disposition: Lab pack for high-temperature incineration.

Scenario B: Disposal of Reaction Mixtures (Organic)

Best for: HPLC waste, mother liquors, extraction layers.[1]

• Dissolution: If the waste is a sludge, dissolve it in a compatible solvent like Methanol or Acetone.[1]

• Collection: Pour into the "Non-Halogenated Organic Solvent" carboy (typically red or white can).

  • Note: If the reaction used Dichloromethane (DCM) or Chloroform, it must go into the "Halogenated" carboy.[1]

• Record Keeping: Log the approximate volume and concentration on the carboy's accumulation log.

Scenario C: Cleaning & Trace Residues

Best for: Glassware cleaning.

• Primary Rinse: Do not use water initially.[1] The compound is lipophilic.[1] Rinse glassware with a small volume of Acetone or Ethanol.[1]

• Disposal of Rinse: Pour this first organic rinse into the "Non-Halogenated Organic" waste container.

• Secondary Wash: Wash glassware with soap and water.[1] This secondary aqueous rinsate is generally considered "de minimis" and can go down the drain unless local regulations strictly prohibit trace organics.[1]

Part 5: Emergency Spill Response

Protocol for spills > 1 gram or > 100 mL solution.

Figure 2: Step-by-step spill response workflow.

• Solid Spill: Avoid creating dust.[1] Gently sweep up using a brush and dustpan dedicated to hazardous waste.[1] Place in a sealed bag.

• Liquid Spill: Cover with vermiculite or spill pads.[1] Do not use paper towels alone (ineffective containment).[1]

• Decontamination: Wipe the surface with an ethanol-soaked pad to solubilize residues, then wash with soap and water.[1]

References

• ChemicalBook. (2022).[1][3] 2-amino-1-(4-phenoxyphenyl)ethanol | CAS 153285-74-6 Properties and Safety.[1][4] Retrieved from [1]

• U.S. Environmental Protection Agency (EPA). (2025).[1][5] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [1]

• Thermo Fisher Scientific. (2018).[1] Safety Data Sheet: 2-(4-Aminophenyl)ethanol (Structural Analog Guidance). Retrieved from [1]

• WIT Press. (2016).[1] New technology for the recycling of aromatic amine waste products.[1][6] Retrieved from [1]

• Northwestern University Research Safety. (2023). Hazardous Waste Disposal Guide.[1] Retrieved from [1]

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 3. 2-amino-1-(4-phenoxyphenyl)ethanol | 153285-74-6 [chemicalbook.com]
• 4. 153285-74-6(2-AMINO-1-(4-PHENOXYPHENYL)ETHANOL) | Kuujia.com [ko.kuujia.com]
• 5. epa.gov [epa.gov]
• 6. witpress.com [witpress.com]